Oxytetracycline-d3

Core Science & Biosynthesis

An In-depth Technical Guide to Oxytetracycline-d3 and its Primary Uses in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxytetracycline-d3 is a stable isotope-labeled form of Oxytetracycline (B609801), a broad-spectrum antibiotic. In this deuterated analog, three hydrogen atoms have been replaced by deuterium (B1214612) atoms. This isotopic labeling makes Oxytetracycline-d3 an invaluable tool in analytical and research settings, particularly in pharmacokinetic and bioanalytical studies where precise quantification of the parent drug, Oxytetracycline, is crucial. This technical guide provides a comprehensive overview of Oxytetracycline-d3, its properties, primary research applications, and detailed experimental protocols.

Core Properties of Oxytetracycline-d3

Oxytetracycline-d3 is chemically identical to Oxytetracycline but possesses a higher molecular weight due to the presence of deuterium. This mass difference is the cornerstone of its utility in mass spectrometry-based analytical methods.

Property	Value	Reference
Chemical Name	(4S,4aR,5S,5aR,6S,12aS)-3,5,6,10,12,12a-hexahydroxy-6-methyl-4-(methyl(methyl-d3)amino)-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide	[1]
Molecular Formula	C₂₂H₂₁D₃N₂O₉	[1][2]
Molecular Weight	463.5 g/mol	[1][2]
Purity	Typically >98%	[]
Appearance	Yellow crystalline powder	[4]
Solubility	Soluble in DMSO and Methanol (B129727)	[]

Primary Research Applications

The primary application of Oxytetracycline-d3 in a research context is as an internal standard for the quantitative analysis of Oxytetracycline in complex biological matrices such as plasma, urine, and tissue samples.[5] Its near-identical chemical and physical properties to the unlabeled analyte ensure that it behaves similarly during sample extraction, chromatography, and ionization, thus compensating for variations in these processes and leading to highly accurate and precise measurements.

Key Uses:

• Pharmacokinetic Studies: Oxytetracycline-d3 is instrumental in delineating the absorption, distribution, metabolism, and excretion (ADME) profiles of Oxytetracycline. By enabling accurate quantification of the drug over time, researchers can determine key pharmacokinetic parameters.

• Bioequivalence Studies: In the development of generic drug formulations, bioequivalence studies are essential. Oxytetracycline-d3 serves as a reliable internal standard to compare the pharmacokinetic profiles of a test formulation against a reference formulation.

• Residue Analysis: Regulatory bodies often require the monitoring of antibiotic residues in food products of animal origin. The use of Oxytetracycline-d3 as an internal standard in LC-MS/MS methods provides the necessary accuracy and sensitivity for such analyses.[6]

Experimental Protocols

Quantification of Oxytetracycline in Plasma using LC-MS/MS with Oxytetracycline-d3 as an Internal Standard

This protocol outlines a typical procedure for the analysis of Oxytetracycline in plasma samples.

1. Materials and Reagents:

• Oxytetracycline analytical standard

• Oxytetracycline-d3 internal standard

• Blank plasma (from the same species as the study samples)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer

2. Preparation of Standard and Internal Standard Solutions:

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Oxytetracycline and Oxytetracycline-d3 in methanol to prepare individual stock solutions of 1 mg/mL. Store at -20°C.[6]

• Working Standard Solutions: Prepare a series of working standard solutions of Oxytetracycline by serial dilution of the stock solution with a methanol/water mixture. These will be used to create the calibration curve.

• Internal Standard Working Solution: Dilute the Oxytetracycline-d3 stock solution with acetonitrile to a final concentration of, for example, 100 ng/mL. The optimal concentration should be determined during method development.

3. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (calibration standard, quality control, or unknown sample) in a microcentrifuge tube, add 200 µL of the Oxytetracycline-d3 internal standard working solution in acetonitrile.

• Vortex the mixture vigorously for 1 minute to precipitate plasma proteins.

• Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

4. LC-MS/MS Conditions:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate Oxytetracycline from matrix components.

  • Flow Rate: 0.3 mL/min.[7]

  • Injection Volume: 5 µL.[7]

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[7]

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both Oxytetracycline and Oxytetracycline-d3.

    • Oxytetracycline: e.g., m/z 461.1 → 425.8[7]

    • Oxytetracycline-d3: e.g., m/z 464.1 → 428.8 (Note: The exact m/z will depend on the specific labeling pattern).

5. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of Oxytetracycline to Oxytetracycline-d3 against the concentration of the calibration standards.

• Determine the concentration of Oxytetracycline in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Signaling Pathway: Mechanism of Action of Oxytetracycline

Caption: Mechanism of Action of Oxytetracycline on the Bacterial Ribosome.

Experimental Workflow: Quantification of Oxytetracycline using Oxytetracycline-d3

Caption: Experimental Workflow for LC-MS/MS Quantification of Oxytetracycline.

References

• 1. Oxytetracycline D3 | CAS No: NA [aquigenbio.com]
• 2. alentris.org [alentris.org]
• 4. duchefa-biochemie.com [duchefa-biochemie.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A Confirmatory Method Based on HPLC-MS/MS for the Detection and Quantification of Residue of Tetracyclines in Nonmedicated Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Suppliers and Availability of Oxytetracycline-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Oxytetracycline-d3, a crucial isotopically labeled internal standard for quantitative bioanalytical studies. This document outlines key suppliers and provides detailed experimental protocols for its use in analytical methodologies.

Commercial Availability of Oxytetracycline-d3

Oxytetracycline-d3 is available from specialized chemical suppliers who provide reference standards for research and development purposes. The following table summarizes the available information on commercial suppliers.

Supplier	Catalog Number	Molecular Formula	Molecular Weight	Availability	Notes
Aquigen Bio Sciences	AQ-O006720	C22H21D3N2O9	463.5	In Stock / Custom Synthesis	Provided with a comprehensive Certificate of Analysis. Intended for analytical and QC applications.[1]
Alentris Research Pvt. Ltd.	---	C22H21D3N2O9	463.5	Please Inquire	Listed as a research chemical.

Experimental Protocols

Oxytetracycline-d3 is primarily utilized as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) methods to ensure accurate quantification of oxytetracycline (B609801) in various matrices. Below are representative protocols derived from established analytical methods for tetracyclines.

Quantification of Oxytetracycline in Biological Matrices (Plasma, Urine, Seminal Plasma) by LC-MS/MS

This protocol is adapted from a validated method for oxytetracycline determination and is suitable for pharmacokinetic studies.[2][3]

a. Sample Preparation and Extraction:

• Thaw frozen biological samples (plasma, seminal plasma, urine) at room temperature.

• To a 1.5 mL microtube, add 200 µL of the sample matrix.

• Add 20 µL of the Oxytetracycline-d3 internal standard working solution.

• Add 200 µL of an extraction mixture (e.g., 10% trichloroacetic acid in water, pH 2.0).

• Vortex the mixture for 30 seconds.

• Centrifuge at 21,000 x g for 10 minutes at 4°C.

• Transfer 50 µL of the supernatant and dilute with 450 µL of a water:methanol mixture (90:10, v/v) containing 5 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• The sample is now ready for injection into the LC-MS/MS system.

b. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., BEH C18) is effective for separation.[2][3]

• Mobile Phase: A gradient elution using:

  • Mobile Phase A: Water with 0.1% formic acid.[4]

  • Mobile Phase B: Methanol with 0.1% formic acid.[4]

• Flow Rate: A typical flow rate is between 0.2 mL/min and 1.0 mL/min.[5][6][7]

• Injection Volume: 2-20 µL.[4][6][7]

• Mass Spectrometer: A tandem mass spectrometer operating in positive electrospray ionization (ESI+) mode.

• MRM Transitions:

  • Oxytetracycline: 461.1 → 425.8[2]

  • Oxytetracycline-d3 (Internal Standard): 464.1 → 428.8 (projected)

c. Data Analysis:

• Quantification is performed by comparing the peak area ratio of the analyte (Oxytetracycline) to the internal standard (Oxytetracycline-d3) against a calibration curve prepared in the same biological matrix.[4]

Analysis of Oxytetracycline in Animal Tissues by HPLC

This protocol outlines a method for the extraction and analysis of oxytetracycline residues from tissue samples, where Oxytetracycline-d3 would serve as an ideal internal standard for methods adapted to LC-MS.[6][8]

a. Extraction from Tissue:

• Homogenize 2 grams of the tissue sample.

• Add 10 mL of an extraction solution (e.g., 0.1 M succinic acid or McIlvaine buffer).[6][8]

• Vortex and shake vigorously.

• Centrifuge the sample to separate the supernatant.

• Repeat the extraction step on the pellet and combine the supernatants.

b. Solid Phase Extraction (SPE) Cleanup:

• Condition an Oasis HLB SPE cartridge with methanol, followed by water, and then the extraction solution.[6][8]

• Load the extracted supernatant onto the SPE cartridge.

• Wash the cartridge with water to remove interferences.

• Elute the tetracyclines with methanolic oxalic acid or methanol.[6]

• The eluent can then be evaporated and reconstituted in the mobile phase for analysis.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of oxytetracycline in a biological sample using an isotopically labeled internal standard.

Caption: Workflow for Oxytetracycline quantification using an internal standard.

References

• 1. Oxytetracycline D3 | CAS No: NA [aquigenbio.com]
• 2. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. veterinarypharmacon.com [veterinarypharmacon.com]
• 6. jfda-online.com [jfda-online.com]
• 7. mdpi.com [mdpi.com]
• 8. fda.gov [fda.gov]

An In-depth Technical Guide to the Certificate of Analysis for Oxytetracycline-d3

A Certificate of Analysis (CoA) for a deuterated internal standard such as Oxytetracycline-d3 is a foundational document for researchers, scientists, and drug development professionals. It provides a comprehensive quality assessment, ensuring the material's identity, purity, and concentration are accurately characterized. This guide explains the critical components of a typical CoA for Oxytetracycline-d3, detailing the experimental methods used to verify its quality.

Product Identification and General Information

This initial section provides essential identifying information for the specific batch of the material.

Parameter	Description	Example Data
Product Name	Oxytetracycline-d3
Catalog Number	Supplier-specific identifier	Varies
Lot Number	Unique batch identifier	Varies
Molecular Formula	Chemical formula with deuterium (B1214612)	C₂₂H₂₁D₃N₂O₉
Molecular Weight	Mass based on isotopic composition	496.46 g/mol [1][2]
CAS Number	Chemical Abstracts Service registry number	6153-64-6 (for dihydrate)[1][2]
Storage Condition	Recommended conditions to ensure stability	2-8 °C, Protected from light[2][3]
Appearance	Physical state and color	Yellow, crystalline powder[4]

Identity Confirmation

A crucial function of the CoA is to confirm unequivocally that the compound is Oxytetracycline-d3. This is achieved through a combination of spectroscopic techniques.

Purpose: To confirm the molecular weight of the deuterated compound, which is a primary indicator of its identity and successful deuterium incorporation.

Experimental Protocol: A dilute solution of the Oxytetracycline-d3 standard is prepared in an appropriate solvent (e.g., methanol (B129727) or acetonitrile/water). This solution is then introduced into a high-resolution mass spectrometer (HR-MS), often using electrospray ionization (ESI) in positive ion mode. The instrument measures the mass-to-charge ratio (m/z) of the resulting ions. For quantitative analysis, a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system is commonly used.[5][6]

Data Presentation:

Test	Method	Specification	Result
Identity by MS	ESI-HRMS	Conforms to the expected mass spectrum	Conforms

| [M+H]⁺ (Protonated Molecule) | ESI-HRMS | Theoretical m/z: 464.2 | Observed m/z: 464.2 |

Purpose: To confirm the structural integrity of the oxytetracycline (B609801) molecule and verify the position of the deuterium labels.

Experimental Protocol: The sample is dissolved in a deuterated solvent (e.g., D₂O or DMSO-d₆) and analyzed using a high-field NMR spectrometer. A ¹H (proton) NMR spectrum is acquired. In the spectrum of Oxytetracycline-d3, the proton signal corresponding to the deuterated position will be absent or significantly reduced in intensity compared to the spectrum of the non-deuterated oxytetracycline.[7][8]

Data Presentation:

Test	Method	Specification	Result

| Identity by ¹H NMR | 600 MHz NMR | Spectrum conforms to the structure of Oxytetracycline-d3 | Conforms[8] |

Purity and Content Assessment

This section quantifies the purity of the compound, distinguishing between chemical impurities and isotopic variations. High purity is critical for an internal standard to ensure accurate quantification.[9]

Purpose: To separate and quantify Oxytetracycline-d3 from any non-deuterated or structurally related chemical impurities.

Experimental Protocol: High-Performance Liquid Chromatography (HPLC) is the most common method for purity analysis of tetracyclines.[10] A reversed-phase C8 or C18 column is typically used with a gradient mobile phase consisting of an acidic buffer (e.g., ammonium (B1175870) dihydrogen phosphate (B84403) or formic acid) and an organic solvent like acetonitrile.[11][12] Detection is performed using a UV detector, commonly at a wavelength of 280 nm or 353 nm.[4][12] The purity is calculated based on the relative peak area of the main compound.

Data Presentation:

Test	Method	Specification	Result
Chemical Purity	HPLC-UV (353 nm)	≥ 98.0%	99.5%

| Related Substances | HPLC-UV | Conforms to specifications | Conforms[4] |

Purpose: To determine the percentage of molecules that contain the desired number of deuterium atoms (d3) versus those with fewer (d0, d1, d2). High isotopic enrichment is necessary to prevent signal interference from the analyte being measured.[9]

Experimental Protocol: Isotopic purity is determined using high-resolution mass spectrometry (HR-MS).[13][14] The relative intensities of the mass signals for the different isotopologues (molecules with different numbers of deuterium atoms) are measured and compared to calculate the isotopic distribution.[15]

Data Presentation:

Test	Method	Specification	Result
Isotopic Enrichment	HR-MS	≥ 98%	99.2%

| d0 Content | HR-MS | ≤ 0.5% | 0.1% |

Purpose: To determine the exact amount of the active substance in the material, accounting for water content and any impurities. This value is critical for preparing accurate stock solutions.

Experimental Protocol: The assay is often determined by HPLC on an anhydrous basis, comparing the peak response of the sample to a certified reference standard.[1] Alternatively, it can be determined by a mass balance calculation, where the percentage of impurities (water, residual solvents, non-volatile residue) is subtracted from 100%.

Data Presentation:

Test	Method	Specification	Result
Assay (Anhydrous Basis)	HPLC	95.0% - 102.0%	99.1%[1]
Water Content	Karl Fischer Titration	≤ 2.0%	0.85%[4]

| Sulphated Ash | Gravimetry | ≤ 0.5% | 0.1%[1][4] |

Mandatory Visualizations

Diagrams are essential for illustrating the logical flow of the analysis and certification process.

Caption: Workflow for the analysis and certification of an Oxytetracycline-d3 reference standard.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. goldbio.com [goldbio.com]
• 3. researchgate.net [researchgate.net]
• 4. duchefa-biochemie.com [duchefa-biochemie.com]
• 5. fda.gov [fda.gov]
• 6. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. repositorio.unesp.br [repositorio.unesp.br]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 14. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

The Mass Shift of Oxytetracycline-d3 vs. Oxytetracycline: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass shift between Oxytetracycline (B609801) and its deuterated analog, Oxytetracycline-d3, a critical aspect in the quantitative analysis of this broad-spectrum antibiotic. The use of stable isotope-labeled internal standards, such as Oxytetracycline-d3, is the gold standard in mass spectrometry-based bioanalysis, ensuring high accuracy and precision by compensating for variability during sample processing and analysis.

Core Principles: The Role of a Deuterated Internal Standard

The fundamental principle behind using a deuterated internal standard lies in its near-identical physicochemical properties to the analyte of interest. Oxytetracycline-d3 is structurally identical to Oxytetracycline, with the exception that three hydrogen atoms in one of the methyl groups of the dimethylamino moiety have been replaced by deuterium (B1214612) atoms. This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the internal standard, while their similar chemical behavior ensures they experience comparable effects from the sample matrix, extraction efficiency, and ionization suppression or enhancement.

By introducing a known amount of Oxytetracycline-d3 into a sample at the initial stage of preparation, it acts as a tracer that co-elutes with the native Oxytetracycline. The ratio of the analyte's signal to the internal standard's signal is then used for quantification. This ratiometric measurement corrects for variations that can occur during the analytical workflow, leading to more robust and reliable results.

Quantitative Data Summary

The key quantitative difference between Oxytetracycline and Oxytetracycline-d3 is their molecular weight, which results in a distinct mass-to-charge ratio (m/z) in mass spectrometry. This mass shift is the basis for their simultaneous detection and quantification.

Compound	Chemical Formula	Molecular Weight ( g/mol )	Monoisotopic Mass (Da)
Oxytetracycline	C₂₂H₂₄N₂O₉	460.43[1][2]	460.1533
Oxytetracycline-d3	C₂₂H₂₁D₃N₂O₉	~463.45[3]	463.1721

Experimental Protocols

The following sections detail generalized yet comprehensive methodologies for the quantification of Oxytetracycline in biological matrices using Oxytetracycline-d3 as an internal standard, primarily employing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation

The choice of sample preparation technique depends on the complexity of the biological matrix (e.g., plasma, urine, tissue). The goal is to extract the analyte and internal standard efficiently while minimizing interferences.

1. Protein Precipitation (for Plasma/Serum):

• To 100 µL of plasma or serum, add a known concentration of Oxytetracycline-d3 internal standard solution.

• Add 300 µL of cold acetonitrile (B52724) (containing 0.1% formic acid to aid in protein precipitation and improve chromatographic peak shape).

• Vortex vigorously for 1-2 minutes to ensure thorough mixing and protein denaturation.

• Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube for evaporation or direct injection into the LC-MS/MS system.

2. Solid-Phase Extraction (SPE) (for Urine or Complex Matrices):

• To 1 mL of urine, add the Oxytetracycline-d3 internal standard.

• Condition an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent) with methanol (B129727) followed by water.

• Load the sample onto the conditioned cartridge.

• Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove hydrophilic interferences.

• Elute the analyte and internal standard with a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Liquid Chromatography (LC)

• Column: A C18 reversed-phase column is commonly used for the separation of tetracyclines.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

• Flow Rate: Typically in the range of 0.2-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

Mass Spectrometry (MS/MS)

• Ionization Mode: Electrospray Ionization (ESI) in the positive ion mode is typically used for tetracyclines.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for both the analyte and the internal standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Oxytetracycline	461.2	426.0[1]
Oxytetracycline-d3	464.2	426.0

Note: The precursor ion for Oxytetracycline-d3 is shifted by +3 Da due to the three deuterium atoms. The product ion is often the same as the unlabeled compound if the fragmentation does not involve the labeled part of the molecule.

Visualizations

Logical Workflow for Quantitative Analysis

The following diagram illustrates the logical workflow for the quantification of Oxytetracycline using a deuterated internal standard.

Caption: A diagram illustrating the analytical workflow.

Signaling Pathway of Internal Standard Correction

This diagram depicts the conceptual pathway of how an internal standard corrects for analytical variability.

Caption: A diagram showing the principle of internal standard correction.

References

• 1. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Correction of precursor and product ion relative abundances in order to standardize CID spectra and improve Ecom50 accuracy for non-targeted metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Oxytetracycline-d3 in Advancing Pharmacokinetic Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Core Application: Oxytetracycline-d3 as an Internal Standard

In quantitative bioanalysis, particularly with liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is essential to correct for variability during sample preparation and analysis.[1] A stable isotope-labeled internal standard (SIL-IS), such as Oxytetracycline-d3, is considered the gold standard.[1]

Principle: Oxytetracycline-d3 has the same chemical structure and physicochemical properties as oxytetracycline (B609801), but with three deuterium (B1214612) atoms replacing three hydrogen atoms. This results in a slightly higher molecular weight, allowing it to be distinguished from the unlabeled drug by a mass spectrometer. Because it behaves identically to the analyte during extraction, chromatography, and ionization, it can effectively normalize for any analyte loss or fluctuation, leading to more accurate and precise quantification.[2]

Experimental Protocols: Quantification of Oxytetracycline in Biological Matrices

While specific studies detailing the use of Oxytetracycline-d3 were not identified, the following protocols for the quantification of oxytetracycline using an internal standard (often a structurally similar compound like demeclocycline) are directly applicable and represent the standard methodology in which Oxytetracycline-d3 would be employed.[3][4]

Sample Preparation: Protein Precipitation and Solid-Phase Extraction (SPE)

A common procedure for extracting oxytetracycline from biological matrices like plasma or tissue involves the following steps:

• Aliquoting and Spiking: A known volume of the biological sample (e.g., plasma) is taken, and a precise amount of the internal standard solution (Oxytetracycline-d3) is added.[3]

• Protein Precipitation: A protein precipitating agent, such as trichloroacetic acid, is added to the sample to remove proteins that can interfere with the analysis.[3]

• Centrifugation: The sample is centrifuged to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE) for Clean-up: The supernatant is then passed through an SPE cartridge to further remove interfering substances and concentrate the analyte and internal standard.[5]

• Elution: The analyte and internal standard are eluted from the SPE cartridge with an appropriate solvent.

• Reconstitution: The eluate is typically evaporated to dryness and then reconstituted in the mobile phase used for LC-MS/MS analysis.

LC-MS/MS Analysis

The prepared sample is then injected into an LC-MS/MS system for separation and quantification.

• Liquid Chromatography (LC): The analyte and internal standard are separated from other components in the sample extract on a chromatographic column (e.g., a C18 column). A gradient elution with a mobile phase consisting of solvents like acetonitrile (B52724) and water with additives like formic acid is commonly used.[3][6]

• Tandem Mass Spectrometry (MS/MS): The eluent from the LC column is introduced into the mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode, where specific precursor-to-product ion transitions for both oxytetracycline and Oxytetracycline-d3 are monitored.[4][6] This highly selective detection method ensures accurate quantification even at low concentrations.

Quantitative Data in Pharmacokinetic Studies of Oxytetracycline

The following tables summarize pharmacokinetic parameters for oxytetracycline from various studies in different species. These values are representative of the data that would be generated in a study utilizing Oxytetracycline-d3 as an internal standard to ensure the accuracy of the measurements.

Table 1: Pharmacokinetic Parameters of Oxytetracycline in Cattle

Administration Route	Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	t1/2 (h)	AUC (h·µg/mL)	Reference
Intramuscular	20	6.21 ± 1.27	4.05 ± 1.80	-	253.93 ± 34.24	[4]
Intravenous	20 or 40	-	-	-	-	[7]
Intramuscular	20	-	-	-	-	[7]

Table 2: Pharmacokinetic Parameters of Oxytetracycline in Pigs

Administration Route	Dose (mg/kg)	Bioavailability (%)	Reference
Oral (fasted)	45	3	[8]
Oral (fed)	45	3	[8]

Table 3: Pharmacokinetic Parameters of Oxytetracycline in Mice (Intraperitoneal Administration)

Formulation	Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	t1/2 (h)	AUC (µg·h/mL)	Reference
Free Oxytetracycline	10	23.53	0.083	-	-	[9]
Oxytetracycline Nanoparticle	10	64.99	0.083	-	-	[9]

Table 4: Pharmacokinetic Parameters of Oxytetracycline in Crocodiles (Intramuscular Administration)

Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	t1/2 (h)	Reference
5	2.15 ± 0.51	1.0 (first peak), 48 (second peak)	33.59 ± 2.51	[10]
10	7.68 ± 1.08	0.5 (first peak), 48 (second peak)	38.42 ± 5.47	[10]
20	17.08 ± 2.09	0.5 (first peak), 24 (second peak)	38.04 ± 1.98	[10]

Visualizing Experimental Workflows and Pathways

Diagram 1: General Workflow for Pharmacokinetic Analysis using a Stable Isotope-Labeled Internal Standard

Caption: Workflow for pharmacokinetic analysis using a stable isotope-labeled internal standard.

Diagram 2: Logical Relationship in Bioanalytical Quantification

Caption: Core principle of quantification using an internal standard in bioanalysis.

Conclusion

The use of Oxytetracycline-d3 as a stable isotope-labeled internal standard is a powerful tool for enhancing the reliability of pharmacokinetic studies of oxytetracycline. By providing a means to correct for analytical variability, it enables researchers to obtain highly accurate and precise data on the absorption, distribution, metabolism, and excretion of this important antibiotic. While specific studies detailing the pharmacokinetic profile of Oxytetracycline-d3 itself are not prevalent, the methodologies for its use as an internal standard are well-established and are crucial for the continued development and optimal use of oxytetracycline in clinical and veterinary practice. The experimental protocols and pharmacokinetic data presented here serve as a valuable resource for scientists and drug development professionals working in this area.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oxytetracycline Pharmacokinetics After Intramuscular Administration in Cows with Clinical Metritis Associated with Trueperella Pyogenes Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. fda.gov [fda.gov]
• 7. Frontiers | Determination of pharmacokinetic-pharmacodynamic cutoff values of oxytetracycline in calves and adult cattle using population pharmacokinetic modeling [frontiersin.org]
• 8. Bioavailability of oxytetracycline, tetracycline and chlortetracycline after oral administration to fed and fasted pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics of Free Oxytetracycline and Oxytetracycline Loaded Cockle Shell Calcium Carbonate-Based Nanoparticle in BALB/c Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Oxytetracycline in Biological Matrices using Oxytetracycline-d3 as an Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for the quantification of oxytetracycline (B609801) in various biological matrices, such as plasma, urine, and tissue homogenates, using a stable isotope-labeled internal standard, Oxytetracycline-d3, by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method described herein is intended for researchers, scientists, and drug development professionals requiring a robust and reliable analytical procedure for pharmacokinetic studies, residue analysis, and other research applications. The protocol includes comprehensive steps for sample preparation, chromatographic separation, and mass spectrometric detection. Representative quantitative data from published literature are summarized to demonstrate the expected performance of such methods.

Introduction

Oxytetracycline is a broad-spectrum antibiotic belonging to the tetracycline (B611298) class, widely used in both human and veterinary medicine.[1] Accurate and sensitive quantification of oxytetracycline in biological matrices is crucial for understanding its pharmacokinetics, ensuring food safety, and monitoring environmental residues. LC-MS/MS has become the gold standard for such analyses due to its high selectivity, sensitivity, and speed.[1] The use of a stable isotope-labeled internal standard, such as Oxytetracycline-d3, is highly recommended to compensate for variations in sample preparation and matrix effects, thereby improving the accuracy and precision of the analytical results. This document outlines a comprehensive protocol for the determination of oxytetracycline using this internal standard approach.

Experimental Protocols

Materials and Reagents

• Oxytetracycline hydrochloride (analytical standard)

• Oxytetracycline-d3 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Trichloroacetic acid (TCA)

• Disodium (B8443419) EDTA

• McIlvaine buffer (citric acid, disodium hydrogen phosphate)

• Ultrapure water

• Biological matrix (e.g., plasma, urine, tissue homogenate)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve oxytetracycline and Oxytetracycline-d3 in methanol to prepare individual stock solutions of 1 mg/mL. Store at -20°C in amber vials.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with a 50:50 mixture of methanol and water to obtain intermediate stock solutions of 10 µg/mL for both the analyte and the internal standard.

• Working Standard Solutions: Prepare a series of working standard solutions for the calibration curve by serially diluting the oxytetracycline intermediate stock solution with the appropriate solvent (e.g., 50:50 methanol/water) to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the Oxytetracycline-d3 intermediate stock solution to prepare a 100 ng/mL internal standard spiking solution.

Sample Preparation (Protein Precipitation for Plasma/Serum)

• Thaw frozen biological samples (e.g., plasma, serum) at room temperature.

• To a 1.5 mL microcentrifuge tube, add 100 µL of the sample.

• Add 20 µL of the internal standard spiking solution (100 ng/mL Oxytetracycline-d3) and vortex briefly.

• Add 300 µL of cold 10% trichloroacetic acid in acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Dilute the supernatant 1:10 with the initial mobile phase (e.g., 95:5 water:methanol with 0.1% formic acid).

• Transfer the final diluted extract to an autosampler vial for LC-MS/MS analysis.

Note: For other matrices like tissue, a homogenization step followed by solid-phase extraction (SPE) may be necessary.

LC-MS/MS Conditions

Liquid Chromatography (LC)

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS)

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Monitored Reaction	Multiple Reaction Monitoring (MRM)
Oxytetracycline	Precursor Ion (Q1): 461.1 m/z; Product Ion (Q3): 425.8 m/z[1]
Oxytetracycline-d3	Proposed Transition: Precursor Ion (Q1): 464.1 m/z; Product Ion (Q3): 428.8 m/z. This is a predicted transition and should be optimized by direct infusion of the standard into the mass spectrometer.
Dwell Time	100 ms
Collision Gas	Argon
Ion Source Temp.	500°C
Capillary Voltage	3.5 kV

Data Presentation

The following tables summarize typical quantitative performance data for oxytetracycline analysis from various studies. These values can serve as a benchmark for method validation.

Table 1: Linearity of Oxytetracycline Calibration Curves in Different Matrices

Matrix	Concentration Range (µg/mL)	Coefficient of Determination (R²)	Reference
Bull Plasma	0.02 - 10	> 0.99	[2]
Seminal Plasma	0.2 - 100	> 0.99	[2]
Urine	2 - 1000	> 0.99	[2]
Shrimp/Tilapia	0.05 - 0.4 (ppb)	> 0.995	[3]

Table 2: Accuracy and Precision for Oxytetracycline Quantification

Matrix	Spiked Concentration (µg/mL)	Accuracy (Bias %)	Precision (CV %)	Reference
Bull Plasma	0.05, 0.5, 5	Within ±15%	< 10%	[2]
Seminal Plasma	0.5, 5, 50	Within ±15%	< 10%	[2]
Urine	5, 50, 500	Within ±15%	< 10%	[2]
Shrimp	100, 200, 400 (ppb)	74.8 - 83.1% (Recovery)	1.6 - 2.5%	[3]
Tilapia	100, 200, 400 (ppb)	74.8 - 83.1% (Recovery)	1.6 - 4.4%	[3]

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Matrix	LOD (µg/kg)	LOQ (µg/kg)	Reference
Feed	40	60

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the quantification of oxytetracycline using an internal standard by LC-MS/MS.

Caption: Experimental workflow for oxytetracycline quantification.

Conclusion

The described LC-MS/MS method utilizing Oxytetracycline-d3 as an internal standard provides a robust and reliable approach for the quantitative analysis of oxytetracycline in biological matrices. The protocol for sample preparation is straightforward, and the LC-MS/MS parameters are optimized for high sensitivity and selectivity. The use of a stable isotope-labeled internal standard is critical for achieving accurate and precise results by correcting for matrix effects and procedural losses. This method is well-suited for a variety of research applications in pharmacology, toxicology, and food safety. Researchers should validate the method in their specific matrix of interest to ensure it meets the required performance criteria.

References

• 1. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. fda.gov [fda.gov]

Preparation of Oxytetracycline-d3 Stock and Working Solutions: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of stock and working solutions of Oxytetracycline-d3, a deuterated analog of the broad-spectrum antibiotic Oxytetracycline. Accurate preparation of these solutions is critical for ensuring reproducibility and reliability in experimental settings, including cell culture, microbiology assays, and pharmacokinetic studies.

Chemical and Physical Properties

A summary of the key quantitative data for Oxytetracycline-d3 is presented in the table below. This information is essential for accurate calculations and proper handling of the compound.

Property	Value	Source(s)
Molecular Formula	C₂₂H₂₁D₃N₂O₉	[1][2]
Molecular Weight	463.45 g/mol	[1]
Appearance	Solid powder	[3]
Solubility	Soluble in DMSO, Ethanol, Methanol, and aqueous solutions with varying pH.[3][4][5]
- pH 1.2: 31 mg/mL (for unlabeled oxytetracycline)	[4]
- pH 5.0: 0.5 mg/mL (for unlabeled oxytetracycline)	[4]
- pH 9.0: 38 mg/mL (for unlabeled oxytetracycline)	[4]
Storage Conditions	Store powder at -20°C. Protect from light.[3][6]
Stability	Light sensitive.[6][7] Solutions are more stable at lower temperatures (5°C) and in the dark.[8][9] Aqueous solutions are most stable at acidic pH (1.0-2.5).[5]

Experimental Protocols

The following protocols detail the step-by-step procedures for preparing Oxytetracycline-d3 stock and working solutions. It is crucial to use aseptic techniques, especially when preparing solutions for cell culture applications.

I. Preparation of a 10 mg/mL Oxytetracycline-d3 Stock Solution

This protocol describes the preparation of a primary stock solution, which can be stored for later use to prepare working solutions.

Materials:

• Oxytetracycline-d3 powder (lyophilized)

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Equilibration: Allow the vial of Oxytetracycline-d3 powder and the DMSO to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of Oxytetracycline-d3 powder using a calibrated analytical balance in a sterile environment (e.g., a laminar flow hood). For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the powder.

• Dissolution: Transfer the weighed powder into a sterile tube. Add the appropriate volume of sterile DMSO to achieve a final concentration of 10 mg/mL. For 10 mg of powder, add 1 mL of DMSO.

• Mixing: Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The solution should be clear.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 50-100 µL) in sterile microcentrifuge tubes or cryovials. This minimizes the number of freeze-thaw cycles. Label the aliquots clearly with the compound name, concentration, and date of preparation. Store the aliquots at -20°C, protected from light.

II. Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution to the final desired concentration for a specific experiment.

A. Working Solution for Microbiology Applications (e.g., 10 µg/mL)

Materials:

• 10 mg/mL Oxytetracycline-d3 stock solution

• Sterile liquid growth medium (e.g., LB broth) or agar (B569324)

• Sterile tubes

• Pipettes and sterile filter tips

Procedure:

• Thawing: Thaw an aliquot of the 10 mg/mL Oxytetracycline-d3 stock solution at room temperature.

• Dilution Calculation: Determine the volume of stock solution needed. For example, to prepare 10 mL of media with a final concentration of 10 µg/mL, a 1:1000 dilution is required.

  • Volume of stock solution = (Final Concentration × Final Volume) / Stock Concentration

  • Volume of stock solution = (10 µg/mL × 10 mL) / 10,000 µg/mL = 0.01 mL or 10 µL

• Preparation: Add 10 µL of the 10 mg/mL stock solution to 10 mL of sterile liquid media. For agar plates, cool the autoclaved agar to approximately 50-55°C before adding the antibiotic to prevent degradation.

• Mixing: Mix the working solution thoroughly by gentle inversion or swirling.

• Use: Use the freshly prepared media immediately or store it at 4°C for a limited time, protected from light.

B. Working Solution for Cell Culture Applications (e.g., 10 µg/mL)

Materials:

• 10 mg/mL Oxytetracycline-d3 stock solution

• Sterile complete cell culture medium

• Sterile tubes

• Pipettes and sterile filter tips

Procedure:

• Thawing: Thaw an aliquot of the 10 mg/mL Oxytetracycline-d3 stock solution at room temperature.

• Dilution: Perform a serial dilution if necessary to achieve the final concentration. For a final concentration of 10 µg/mL in 10 mL of cell culture medium, add 10 µL of the 10 mg/mL stock solution.

• Addition to Medium: Add the calculated volume of the stock solution to the complete cell culture medium.

• Mixing and Use: Gently mix the medium and use it for your cell culture experiments. For selection of stable cell lines, the optimal concentration should be determined experimentally through a kill curve analysis.[8]

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for solution preparation and the mechanism of action of Oxytetracycline.

Caption: Workflow for preparing Oxytetracycline-d3 stock and working solutions.

Caption: Mechanism of action of Oxytetracycline.

References

• 1. Tetracycline Stock Solution [novoprolabs.com]
• 2. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 3. Stock Solution [mmbio.byu.edu]
• 4. Mixing Antibiotic Stock Solutions for Synthetic Biology — NeoSynBio [neosynbio.com]
• 5. selleckchem.com [selleckchem.com]
• 6. abo.com.pl [abo.com.pl]
• 7. fao.org [fao.org]
• 8. benchchem.com [benchchem.com]
• 9. Oxytetracycline: Applications, Mechanism of Action - Amerigo Scientific [amerigoscientific.com]

Application Note: Quantitative Analysis of Tetracyclines in Food Matrices Using Oxytetracycline-d3 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetracyclines are a class of broad-spectrum antibiotics extensively used in veterinary medicine to treat and prevent bacterial infections in food-producing animals.[1] The presence of tetracycline (B611298) residues in food products such as milk, meat, and honey is a significant public health concern due to the potential for allergic reactions and the development of antibiotic-resistant bacteria.[1] To ensure consumer safety, regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for tetracyclines in various food commodities.[2][3]

This application note provides a detailed protocol for the simultaneous quantification of common tetracyclines—Tetracycline (TC), Chlortetracycline (B606653) (CTC), and Oxytetracycline (B609801) (OTC)—in diverse food matrices. The method employs a robust sample preparation procedure involving solid-phase extraction (SPE) and utilizes Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for detection. The use of a deuterated internal standard, Oxytetracycline-d3, ensures high accuracy and precision by compensating for matrix effects and variations in sample processing.[4] This method is validated according to the European Commission Decision 2002/657/EC guidelines, making it suitable for routine monitoring and regulatory compliance.[1]

Experimental Protocol

This protocol outlines a generic procedure applicable to various food matrices with minor adjustments.

Reagents and Materials

• Standards: Tetracycline (TC), Chlortetracycline (CTC), Oxytetracycline (OTC), and Oxytetracycline-d3 (internal standard, IS) analytical standards.

• Solvents: Methanol (B129727) (HPLC grade), Acetonitrile (HPLC grade), Water (Milli-Q or equivalent).

• Reagents: Formic acid, Oxalic acid, Disodium (B8443419) hydrogen phosphate, Citric acid, EDTA (ethylenediaminetetraacetic acid), Trifluoroacetic acid.

• Extraction Buffer (McIlvaine Buffer, pH 4.0): Prepared by mixing solutions of citric acid and disodium hydrogen phosphate, containing 0.1 M EDTA.[1][5]

• Solid-Phase Extraction (SPE) Cartridges: Oasis HLB (60 mg, 3 mL) or equivalent.[1][2]

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Individually weigh 10 mg of each tetracycline standard and dissolve in 10 mL of methanol. Store at -20°C. These solutions are typically stable for up to six months.[6][7]

• Intermediate Stock Solution (50 µg/mL): Prepare a mixed solution of TC, CTC, and OTC by diluting the individual stock solutions in methanol. Store at -20°C for up to one month.[5]

• Internal Standard Stock Solution (100 µg/mL): Prepare a stock solution of Oxytetracycline-d3 in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the intermediate stock solution with the mobile phase. The concentration range should be appropriate for the expected sample concentrations and instrument sensitivity (e.g., 0.1 to 8 ppm).[8] A fixed concentration of the Oxytetracycline-d3 internal standard is added to each calibration standard and sample.

Sample Preparation

The following is a general procedure for solid (meat, shrimp) and liquid (milk) samples.

• Extraction:

  • For solid samples (meat, fish, shrimp): Weigh 2-5 g of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.[1][2][9] Add 15-20 mL of McIlvaine buffer.[1][2]

  • For liquid samples (milk): Pipette 2 mL of the milk sample into a 15 mL polypropylene centrifuge tube and add 10 mL of extraction buffer (e.g., 50mM acetic acid with 10mM EDTA, pH 3.6).[3]

  • Add the internal standard (Oxytetracycline-d3) to each sample.

  • Vortex vigorously for 5-10 minutes.[1][2]

  • Centrifuge at ≥3000 rcf for 10-15 minutes at 4°C.[1][3]

  • Collect the supernatant. For solid samples, a second extraction of the pellet can be performed to improve recovery.[2]

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition the Oasis HLB SPE cartridge by passing 5-6 mL of methanol followed by 5-6 mL of deionized water.[1][2]

  • Load the supernatant from the extraction step onto the SPE cartridge.[1]

  • Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.[1]

  • Dry the cartridge under vacuum for approximately 5 minutes.[1]

  • Elute the tetracyclines with 6 mL of methanol.[1][2]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 35°C.[1][2]

  • Reconstitute the residue in a suitable volume (e.g., 1-2 mL) of the initial mobile phase (e.g., 0.1% formic acid in water:methanol, 9:1 v/v).[2]

  • Filter the reconstituted sample through a 0.22 µm syringe filter before LC-MS/MS analysis.[7]

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., Waters Acquity HHS T3, 100 x 2.1 mm, 2.6 µm).[8]

  • Mobile Phase A: 0.1% Formic acid in water or 5 mM Oxalic acid in water.[2][8]

  • Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.[2][6]

  • Gradient Elution: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased while increasing the percentage of mobile phase B.

  • Flow Rate: 0.25 - 0.8 mL/min.[2][6]

  • Injection Volume: 2 - 25 µL.[6][8]

  • Column Temperature: 35 - 40°C.[6][8]

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.[5]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Monitor at least two transitions for each analyte for confirmation.[6]

  • Optimize cone voltage and collision energy for each tetracycline and the internal standard.[6]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of tetracyclines in various food matrices.

Table 1: Linearity of Calibration Curves

Analyte	Matrix	Linearity Range (µg/kg)	Correlation Coefficient (r²)
Oxytetracycline	Fish	0.125 - 12.5	> 0.999
Tetracycline	Fish	0.125 - 12.5	> 0.999
Chlortetracycline	Fish	0.125 - 12.5	> 0.999
Tetracyclines	Feed	50 - 500	> 0.99
Oxytetracycline	Shrimp, Tilapia, Catfish, Salmon, Bass, Lobster	50 - 400	> 0.995

Data synthesized from multiple sources.[6][7][9]

Table 2: Recovery and Precision Data

Analyte	Matrix	Spiking Level (µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Oxytetracycline	Shrimp	100, 200, 400	74.8 - 83.1	1.6 - 2.5
Oxytetracycline	Tilapia	100, 200, 400	74.8 - 83.1	1.6 - 4.4
Oxytetracycline	Lobster	100, 200, 400	57.5	0.01 - 0.03
Tetracyclines	Feed	50, 100, 150	84 - 109	12 - 16
Tetracyclines	Chicken Meat	10, 200	97.7 - 102.6	< 4

Data synthesized from multiple sources.[4][6][9]

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	Matrix	LOD (µg/kg)	LOQ (µg/kg)
Oxytetracycline	Fish	15	125
Tetracycline	Fish	25	125
Chlortetracycline	Fish	62	175
Chlortetracycline	Feed	35	47
Oxytetracycline	Feed	40	60
Tetracycline	Feed	24	40
Doxycycline	Feed	100	150
Tetracyclines	Chicken Meat	< 0.2	< 0.2

Data synthesized from multiple sources.[4][5][7]

Visualizations

Caption: Experimental workflow for tetracycline analysis in food.

Caption: Role of the internal standard in quantitative analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. LC-MS/MS Method Development and Validation to Determine Three Tetracyclines and Their Epimers in Shrimp Samples – Oriental Journal of Chemistry [orientjchem.org]
• 3. unitedchem.com [unitedchem.com]
• 4. Accurate determination of four tetracycline residues in chicken meat by isotope dilution-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Confirmatory Method Based on HPLC-MS/MS for the Detection and Quantification of Residue of Tetracyclines in Nonmedicated Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of Tetracyclines in Medicated Feed for Food Animal Production by HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of tetracycline, oxytetracycline and chlortetracycline residues in seafood products of Saudi Arabia using high performance liquid chromatography–Photo diode array detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fda.gov [fda.gov]
• 9. fda.gov [fda.gov]

Application Notes and Protocols for Oxytetracycline-d3 in Veterinary Drug Residue Analysis

Introduction

Oxytetracycline (B609801) is a broad-spectrum antibiotic extensively used in veterinary medicine for the treatment and prevention of bacterial infections in livestock and poultry.[1] The presence of its residues in food products of animal origin, such as meat, milk, and eggs, is a significant concern for consumer safety.[2][3][4][5] Regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for oxytetracycline in various food commodities to safeguard public health.[4] Accurate and reliable analytical methods are crucial for monitoring these residues and ensuring compliance with food safety standards.

The use of an isotopically labeled internal standard, such as Oxytetracycline-d3, is highly recommended for quantitative analysis of oxytetracycline residues by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][7][8] Oxytetracycline-d3 has chemical and physical properties nearly identical to those of oxytetracycline, but with a different molecular weight due to the presence of deuterium (B1214612) atoms. This allows it to co-elute with the analyte of interest during chromatographic separation and be distinguished by the mass spectrometer. By adding a known amount of Oxytetracycline-d3 to the sample at the beginning of the analytical process, it can effectively compensate for variations in sample preparation, extraction efficiency, and matrix effects, leading to more accurate and precise quantification.[9]

This document provides a comprehensive, step-by-step guide for the use of Oxytetracycline-d3 in the analysis of veterinary drug residues in various animal-derived matrices. These protocols are intended for researchers, scientists, and drug development professionals working in the field of food safety and veterinary drug analysis.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from veterinary drug residue analysis of oxytetracycline using an internal standard-based LC-MS/MS method. These values are indicative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Method Validation Parameters for Oxytetracycline Analysis

Parameter	Typical Value	Reference
Linearity (r²)	> 0.99	[10]
Limit of Detection (LOD)	0.5 - 5 µg/kg	[2]
Limit of Quantification (LOQ)	1.0 - 10 µg/kg	[2]
Recovery	80 - 110%	[6][7]
Precision (RSD%)	< 15%	[10]

Table 2: Maximum Residue Limits (MRLs) for Oxytetracycline in Animal Tissues

Animal	Tissue	MRL (µg/kg)
Cattle	Muscle	200[4]
Liver	600[4]
Kidney	1200[4]
Poultry	Muscle	200[2]
Liver	600[2]
Kidney	1200[2]
Eggs	400[2]

Experimental Protocols

This section details the methodologies for the analysis of oxytetracycline residues in animal tissues using Oxytetracycline-d3 as an internal standard.

1. Preparation of Standard Solutions

• Oxytetracycline Stock Solution (100 µg/mL): Accurately weigh 10 mg of oxytetracycline standard and dissolve it in 100 mL of methanol (B129727). Store at -20°C.

• Oxytetracycline-d3 Stock Solution (100 µg/mL): Accurately weigh 10 mg of Oxytetracycline-d3 and dissolve it in 100 mL of methanol. Store at -20°C.

• Intermediate Standard Solutions (1 µg/mL): Dilute the stock solutions of oxytetracycline and Oxytetracycline-d3 with methanol to obtain intermediate solutions with a concentration of 1 µg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the intermediate oxytetracycline solution with a methanol/water mixture (e.g., 50:50, v/v) to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 ng/mL). Spike each working standard with the Oxytetracycline-d3 intermediate solution to a final concentration of 25 ng/mL.

2. Sample Preparation and Extraction

The following protocol is a general guideline for the extraction of oxytetracycline from animal tissues. The specific details may need to be optimized for different matrices.

• Homogenization: Weigh 2 g of the homogenized tissue sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Internal Standard Spiking: Add a known amount of the Oxytetracycline-d3 intermediate solution (e.g., 50 µL of 1 µg/mL solution to achieve a final concentration of 25 ng/g) to the sample. It is crucial to add the internal standard at the earliest stage of sample preparation to account for any losses during the entire procedure.[11]

• Extraction:

  • Add 10 mL of an appropriate extraction solvent. A commonly used extraction solution is a mixture of McIlvaine buffer and EDTA.

  • Vortex the mixture for 1 minute to ensure thorough mixing.

  • Centrifuge the sample at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition an SPE cartridge (e.g., Oasis HLB) with methanol followed by water.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with water to remove interfering substances.

  • Elute the analytes with methanol.

• Final Sample Preparation:

  • Evaporate the eluent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column is typically used (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient elution with a mixture of water with 0.1% formic acid (Mobile Phase A) and acetonitrile (B52724) or methanol with 0.1% formic acid (Mobile Phase B) is commonly employed.[12]

  • Flow Rate: A typical flow rate is 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray ionization in positive mode (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor at least two specific precursor-to-product ion transitions for both oxytetracycline and Oxytetracycline-d3 for confirmation and quantification.

Table 3: Example MRM Transitions for Oxytetracycline and Oxytetracycline-d3

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
Oxytetracycline	461.2	444.2	426.2
Oxytetracycline-d3	464.2	447.2	429.2

4. Quantification

• Construct a calibration curve by plotting the ratio of the peak area of oxytetracycline to the peak area of Oxytetracycline-d3 against the concentration of the oxytetracycline standards.

• Calculate the concentration of oxytetracycline in the samples by interpolating the peak area ratio of the sample from the calibration curve.

Diagrams

Caption: Experimental workflow for veterinary drug residue analysis.

Caption: Role of Oxytetracycline-d3 in quantitative analysis.

References

• 1. Determination of Tetracycline Residues in Kidney and Muscle of Beef Cattle Slaughtered in Dire Dawa and Harar Municipal Abattoirs, Eastern Ethiopia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Confirmatory Method Based on HPLC-MS/MS for the Detection and Quantification of Residue of Tetracyclines in Nonmedicated Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. Determination of oxytetracycline residues in cattle meat marketed in the Kilosa district, Tanzania - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Rapid Determination of Tetracyclines in Drinking and Environmental Waters Using Fully Automatic Solid-Phase Extraction with Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. scispace.com [scispace.com]
• 10. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. fda.gov [fda.gov]

Application of Oxytetracycline-d3 in Environmental Sample Testing: Detailed Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of oxytetracycline (B609801) in environmental samples using Oxytetracycline-d3 as an internal standard for isotope dilution mass spectrometry. The methodologies outlined are essential for accurate environmental monitoring and risk assessment of this widely used antibiotic.

Introduction

Oxytetracycline is a broad-spectrum antibiotic extensively used in veterinary medicine and agriculture.[1] Its incomplete metabolism and subsequent release into the environment raise concerns about the development of antibiotic-resistant bacteria and potential ecotoxicological effects.[2] Accurate and sensitive quantification of oxytetracycline residues in complex environmental matrices such as water, soil, and sediment is therefore crucial.

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision by using a stable isotope-labeled version of the analyte as an internal standard. Oxytetracycline-d3, a deuterated analog of oxytetracycline, serves as an ideal internal standard for this purpose. It behaves chemically and physically identically to the native oxytetracycline during sample preparation and analysis, thus effectively compensating for matrix effects and variations in instrument response.[3] This application note details the use of Oxytetracycline-d3 in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the reliable determination of oxytetracycline in environmental samples.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of oxytetracycline in various environmental matrices using LC-MS/MS with isotope dilution. These values are compiled from various studies and may vary based on the specific instrumentation, matrix complexity, and procedural details.

Table 1: Method Detection Limits (MDL) and Limits of Quantification (LOQ)

Matrix	MDL	LOQ	Reference
Reagent Water	0.21 µg/L	-	[4]
Lagoon Water	3.6 µg/L	-	[4]
River Water	0.01-0.15 ng/L	-	[5]
Mariculture Seawater	0.01-0.15 ng/L	-	[5]
Soil	-	1-5 µg/kg	[6]
Sediment	-	100 ng/g	[7]
Lettuce	-	1 µg/kg	[8]

Table 2: Recovery Rates

Matrix	Spiking Level	Recovery (%)	Reference
Laboratory Fortified Blanks	-	86 - 110%	[4]
Water	2 µg/L	98.7%	[7]
Soil	Various	71 - 96%	[6]
Manure	Various	84.1 - 102.0%	[9]
Shrimp & Milk	50-400 ng/g	>75%	[7]
Lettuce	1, 5, 15 µg/kg	93.0 - 110.5%	[8]

Experimental Protocols

The following are detailed protocols for the analysis of oxytetracycline in water and soil/sediment samples using Oxytetracycline-d3 as an internal standard.

Protocol 1: Analysis of Oxytetracycline in Water Samples

1. Sample Collection and Preservation:

• Collect water samples in amber glass bottles to prevent photodegradation.

• To prevent chelation of tetracyclines with metal ions, add a chelating agent such as EDTA to the collection bottle to a final concentration of 0.5 g/L.[5]

• Adjust the pH of the sample to approximately 3.0 with a suitable acid (e.g., formic acid or hydrochloric acid).[5]

• Store samples at 4°C and analyze as soon as possible, preferably within 48 hours.

2. Sample Preparation and Solid-Phase Extraction (SPE):

• Spike a known volume of the water sample (e.g., 500 mL to 1 L) with a known concentration of Oxytetracycline-d3 internal standard solution. The spiking level should be comparable to the expected concentration of the native analyte.

• Condition a hydrophilic-lipophilic balanced (HLB) SPE cartridge (e.g., 200 mg, 6 mL) sequentially with 5 mL of methanol (B129727) followed by 5 mL of reagent water.

• Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• After loading, wash the cartridge with 5 mL of reagent water to remove interfering substances.

• Dry the cartridge under vacuum for approximately 5-10 minutes.

• Elute the retained analytes with 5-10 mL of a suitable solvent, such as methanol or a mixture of acetone (B3395972) and methanol (1:1, v/v).[5]

• Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Analysis of Oxytetracycline in Soil and Sediment Samples

1. Sample Collection and Preparation:

• Collect soil or sediment samples and store them in the dark at -20°C until analysis.

• Freeze-dry the samples and sieve them through a 2 mm mesh to ensure homogeneity.

2. Extraction:

• Weigh a known amount of the homogenized sample (e.g., 2-5 g) into a centrifuge tube.

• Spike the sample with a known amount of Oxytetracycline-d3 internal standard solution.

• Add a suitable extraction solvent. A common extraction solution is a mixture of McIlvaine buffer and methanol.[7] For soils with high clay content, an acidic methanol solution or a mixture of methanol/water amended with chelating agents like citric and oxalic acid can be effective.[9][10]

• Vortex the sample for 1-2 minutes and then extract using ultrasonication for 15-30 minutes or shaking for 30 minutes.[9]

• Centrifuge the sample at a high speed (e.g., 10,000 rpm) for 10-15 minutes.

• Collect the supernatant. Repeat the extraction process two more times and combine the supernatants.

3. Clean-up (SPE):

• The combined supernatant may require a clean-up step using SPE, similar to the procedure described for water samples, to remove matrix interferences. The choice of SPE sorbent (e.g., HLB, C18) may need to be optimized based on the soil/sediment type.

• Evaporate the final eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used (e.g., 100 mm x 2.1 mm, 2.6 µm).[11]

  • Mobile Phase: A gradient elution with a mobile phase consisting of (A) water with 0.1% formic acid and (B) methanol or acetonitrile (B52724) with 0.1% formic acid is typical.[12]

  • Flow Rate: A flow rate of 0.2-0.4 mL/min is generally used.

  • Injection Volume: 2-20 µL.[8][11]

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization in positive mode (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two transitions for both oxytetracycline and Oxytetracycline-d3. A common transition for oxytetracycline is m/z 461.1 → 425.8. The transitions for Oxytetracycline-d3 will be shifted by +3 Da.

Visualizations

Caption: General experimental workflow for the analysis of oxytetracycline in environmental samples.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Online Isotope Dilution Mass Spectrometry [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Development of an efficient extraction method for oxytetracycline in animal manure for high performance liquid chromatography analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ars.usda.gov [ars.usda.gov]
• 10. fda.gov [fda.gov]
• 11. fda.gov [fda.gov]
• 12. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Oxytetracycline Residues in Milk using Isotope-Labeled Internal Standard by LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of oxytetracycline (B609801) residues in raw cow's milk. The protocol employs a simplified sample preparation procedure involving protein precipitation followed by solid-phase extraction (SPE) for cleanup. Quantification is achieved using a high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) system, with Oxytetracycline-d3 incorporated as an internal standard to ensure accuracy and precision. This method is suitable for researchers, scientists, and quality control professionals in the food safety and drug development sectors for monitoring antibiotic residues in dairy products.

Introduction

Oxytetracycline is a broad-spectrum antibiotic belonging to the tetracycline (B611298) class, widely used in veterinary medicine to treat and prevent bacterial infections in cattle.[1][2] The use of this antibiotic can lead to the presence of residues in milk, which poses potential health risks to consumers, including allergic reactions and the development of antibiotic-resistant bacteria.[1][3] To protect public health, regulatory bodies worldwide have established maximum residue limits (MRLs) for oxytetracycline in milk.[4][5] Consequently, sensitive and reliable analytical methods are crucial for the routine monitoring of oxytetracycline residues in milk.[6][7]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for the analysis of veterinary drug residues due to its high selectivity, sensitivity, and accuracy.[6][8][9] The use of an isotope-labeled internal standard, such as Oxytetracycline-d3, is critical for achieving reliable quantification by compensating for matrix effects and variations in sample preparation and instrument response. This application note provides a detailed protocol for the determination of oxytetracycline in milk using Oxytetracycline-d3 as an internal standard.

Experimental Workflow

Figure 1: Experimental workflow for the analysis of oxytetracycline in milk.

Materials and Reagents

• Standards: Oxytetracycline hydrochloride (≥98% purity), Oxytetracycline-d3 (isotopic purity ≥98%).

• Solvents: Methanol (B129727) (HPLC grade), Acetonitrile (HPLC grade), Water (Milli-Q or equivalent).[2]

• Reagents: Trichloroacetic acid, Formic acid, Oxalic acid.[4][8]

• SPE Cartridges: Oasis HLB (3 cc, 60 mg) or equivalent.[8][9]

• Milk Samples: Raw cow's milk.

Detailed Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of Oxytetracycline and Oxytetracycline-d3 in 10 mL of methanol, respectively. Store at -20°C in amber vials.[10]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solutions with the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Oxytetracycline-d3 primary stock solution with methanol.

Sample Preparation

• Pipette 5 mL of a homogenized milk sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add 50 µL of the 1 µg/mL Oxytetracycline-d3 internal standard spiking solution to each sample, resulting in a final concentration of 10 ng/mL.

• Add 10 mL of 10% (w/v) trichloroacetic acid solution to the milk sample for protein precipitation.[8][9]

• Vortex the mixture for 1 minute and then centrifuge at 4000 rpm for 10 minutes at 4°C.[4]

• Collect the clear supernatant.

Solid-Phase Extraction (SPE)

• Conditioning: Condition an Oasis HLB SPE cartridge by passing 3 mL of methanol followed by 3 mL of Milli-Q water.[4]

• Loading: Load the supernatant from the sample preparation step onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 3 mL of Milli-Q water followed by 3 mL of 5% methanol in water to remove interferences.

• Elution: Elute the analytes with 5 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[8][9]

LC Conditions

Parameter	Value
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 3 µm)[8]
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C

MS/MS Conditions

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow	Desolvation: 800 L/hr, Cone: 50 L/hr
MRM Transitions	See Table 1

Table 1: MRM Transitions for Oxytetracycline and Oxytetracycline-d3

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Oxytetracycline (Quantifier)	461.2	426.1	30	20
Oxytetracycline (Qualifier)	461.2	444.1	30	15
Oxytetracycline-d3 (Internal Standard)	464.2	429.1	30	20

Results and Discussion

The described method provides excellent linearity, accuracy, and precision for the determination of oxytetracycline in milk. The use of Oxytetracycline-d3 as an internal standard effectively compensates for any loss of analyte during sample preparation and for matrix-induced ion suppression or enhancement.

Method Validation Data

The following table summarizes typical performance data for this method.

Table 2: Method Performance Characteristics

Parameter	Result
Linearity (r²)	> 0.995
Limit of Detection (LOD)	1 ng/mL
Limit of Quantification (LOQ)	5 ng/mL
Recovery	85-105%
Precision (%RSD)	< 10%

The recovery values ranging from 90.4% to 101.2% with relative standard deviations (RSDs) no larger than 9.7% have been reported in similar studies.[8] The overall or between-day precision of the analytical assay determined as repeatability at several residue concentrations and expressed as RSD ranged from 3.3% to 10%.[8]

Signaling Pathway/Logical Relationship Diagram

The logical relationship for quantification using an internal standard is depicted below.

Figure 2: Quantification logic using an internal standard.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and sensitive tool for the quantification of oxytetracycline residues in milk. The protocol, which incorporates Oxytetracycline-d3 as an internal standard, is straightforward and can be readily implemented in analytical laboratories for routine monitoring to ensure compliance with food safety regulations. The presented workflow and protocols offer a complete solution for accurate and precise antibiotic residue testing.

References

• 1. Method Optimization and Validation of Antibiotics Residues in Milk Sample Using LC-MS/MS [journals.ekb.eg]
• 2. ijcmas.com [ijcmas.com]
• 3. A STUDY ON OXYTETRACYCLINE RESIDUE IN MILK AND KAREISH CHEESE WITH REGARD TO THE ANTIMICROBIAL ACTIVITY OF SOME ESSENTIAL OILS [avmj.journals.ekb.eg]
• 4. entomoljournal.com [entomoljournal.com]
• 5. unitedchem.com [unitedchem.com]
• 6. Evaluation of Antibiotics Residues in Milk and Meat Using Different Analytical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of tetracycline antibiotics in cow's milk by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pureportal.ilvo.be [pureportal.ilvo.be]
• 10. Qualitative immunoassay for the determination of tetracycline antibiotic residues in milk samples followed by a quantitative improved HPLC-DAD method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporating Oxytetracycline-d3 in a Multi-Residue Antibiotic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The widespread use of antibiotics in human and veterinary medicine has led to concerns about the presence of their residues in food products and the environment.[1][2] Regulatory bodies worldwide have established maximum residue limits (MRLs) for these compounds in various matrices.[3] Consequently, robust and sensitive analytical methods are required for the simultaneous detection and quantification of multiple classes of antibiotics. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the technique of choice for this purpose due to its high selectivity and sensitivity.[1][2][3]

The use of stable isotopically labeled (SIL) internal standards is highly recommended in quantitative LC-MS/MS analysis to compensate for matrix effects, variations in sample preparation, and instrument response.[4][5] Oxytetracycline-d3, a deuterated analog of oxytetracycline (B609801), serves as an excellent internal standard for the quantification of oxytetracycline and other tetracyclines in complex matrices, ensuring higher accuracy and precision of the analytical results.

These application notes provide a detailed protocol for the incorporation of Oxytetracycline-d3 in a multi-residue antibiotic analysis workflow, covering sample preparation, LC-MS/MS conditions, and data analysis.

Experimental Workflow Overview

The overall experimental workflow for the multi-residue antibiotic analysis using Oxytetracycline-d3 as an internal standard is depicted below. This process includes sample preparation, chromatographic separation, and mass spectrometric detection.

A high-level overview of the analytical workflow.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile, methanol (B129727), water (all LC-MS grade), formic acid (98-100%).

• Standards: Oxytetracycline hydrochloride, Oxytetracycline-d3, and other antibiotic standards of interest.

• Extraction Buffer: 0.1 M Na2EDTA-McIlvaine buffer (pH 4.0).

• Solid-Phase Extraction (SPE): Oasis HLB cartridges (or equivalent).

• Other Reagents: n-hexane.

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve each antibiotic standard and Oxytetracycline-d3 in methanol to prepare individual stock solutions. Store at -20°C.

• Intermediate Mixed Standard Solution (10 µg/mL): Prepare a mixed solution of all target antibiotics from the stock solutions by diluting with methanol.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Oxytetracycline-d3 stock solution with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the intermediate mixed standard solution with the initial mobile phase composition.

Sample Preparation (Adapted for a General Food Matrix, e.g., Muscle Tissue)

• Homogenization: Homogenize 2 g of the tissue sample.

• Spiking: Add a known amount of the Oxytetracycline-d3 internal standard spiking solution to the homogenized sample.

• Extraction:

  • Add 10 mL of McIlvaine buffer-EDTA solution.

  • Vortex for 1 minute and centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

• Protein Precipitation and Degreasing:

  • Add trichloroacetic acid to the supernatant to precipitate proteins.

  • Centrifuge and collect the clear supernatant.

  • Wash the supernatant with n-hexane to remove lipids.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition an Oasis HLB cartridge with methanol followed by water.

  • Load the extracted sample onto the cartridge.

  • Wash the cartridge with water to remove interfering substances.

  • Elute the antibiotics with methanol.

• Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase.

  • Filter through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions

Parameter	Value
Column	Reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate

Mass Spectrometry (MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Oxytetracycline	461.1	426.1 (Quantifier)	30	20
461.1	443.1 (Qualifier)	30	15
Oxytetracycline-d3	464.1	429.1	30	20
Other Antibiotics	Analyte-specific	Analyte-specific	Optimized	Optimized

Note: MS parameters should be optimized for the specific instrument being used.

Quantitative Data Summary

The following tables present typical performance data for a multi-residue antibiotic analysis method incorporating an isotopically labeled internal standard. The data is representative of what can be achieved with the described protocol.

Table 1: Method Validation Parameters

Analyte	Linearity (r²)	Recovery (%)	Repeatability (RSDr, %)	Within-Lab Reproducibility (RSDR, %)
Tetracyclines	>0.99	80 - 110	< 15	< 20
Sulfonamides	>0.99	75 - 115	< 15	< 20
Macrolides	>0.99	70 - 120	< 20	< 25
Quinolones	>0.99	80 - 110	< 15	< 20

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Analyte Class	LOD (µg/kg)	LOQ (µg/kg)
Tetracyclines	0.1 - 1.0	0.3 - 3.0
Sulfonamides	0.5 - 2.0	1.5 - 6.0
Macrolides	1.0 - 5.0	3.0 - 15.0
Quinolones	0.2 - 1.5	0.6 - 4.5

Data presented is a summary of typical values reported in multi-residue analysis literature and should be verified for each specific application.[3][6]

Logical Relationship for Internal Standard Quantification

The use of an internal standard is crucial for accurate quantification. The logical relationship for calculating the concentration of the analyte is based on the response factor relative to the internal standard.

Logic for quantification using an internal standard.

Conclusion

The protocol described provides a robust framework for the incorporation of Oxytetracycline-d3 in a multi-residue antibiotic analysis by LC-MS/MS. The use of an isotopically labeled internal standard is critical for achieving accurate and reliable quantification in complex matrices such as food and environmental samples.[4][5] The provided experimental details and performance data serve as a valuable resource for researchers, scientists, and drug development professionals in setting up and validating their own multi-residue antibiotic screening methods. It is essential to validate the method for each specific matrix and analyte combination to ensure compliance with regulatory requirements.

References

• 1. Multiresidue antibiotic-metabolite quantification method using ultra-performance liquid chromatography coupled with tandem mass spectrometry for environmental and public exposure estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Multiresidues Multiclass Analytical Methods for Determination of Antibiotics in Animal Origin Food: A Critical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of multi-class antibiotic residues in milk using LC/MS/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. fda.gov [fda.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Peak Shape of Oxytetracycline-d3 in HPLC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving issues related to the poor peak shape of Oxytetracycline-d3 during High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my Oxytetracycline-d3 peak tailing?

Peak tailing for Oxytetracycline-d3 is a common issue and can be attributed to several factors:

• Secondary Interactions with Silanol (B1196071) Groups: The basic functional groups on the oxytetracycline (B609801) molecule can interact with residual acidic silanol groups on the surface of silica-based HPLC columns. This secondary interaction mechanism can lead to peak tailing.[1]

• Chelation with Metal Ions: Oxytetracycline is a known chelating agent and can interact with metal ions (e.g., iron, titanium) that may be present in the HPLC system, such as in stainless steel tubing, frits, or even the column packing itself. This chelation can result in significant peak tailing and broadening.[1][2]

• Sample Overload: Injecting an excessive amount of the sample onto the column can lead to distorted peak shapes, including tailing.[1]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimal, it can lead to undesirable interactions between the analyte and the stationary phase, causing peak tailing.[3]

Q2: What causes peak fronting for Oxytetracycline-d3?

Peak fronting, where the peak has a leading shoulder, is less common than tailing for oxytetracycline but can occur due to:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause the analyte to move through the initial part of the column too quickly, leading to a distorted, fronting peak.

• Column Overload: Similar to peak tailing, injecting too much sample can also manifest as peak fronting under certain conditions.[4]

• Column Degradation: A void or channel in the column packing material can lead to peak shape distortion, including fronting.

Q3: Why am I observing split peaks for my Oxytetracycline-d3 analysis?

Split peaks can be indicative of several issues:

• Co-elution with an interfering compound: The split peak may actually be two separate, closely eluting compounds.

• Sample Solvent Effects: Injecting the sample in a solvent that is not compatible with the mobile phase can cause peak splitting, especially for early eluting peaks.

• Column Contamination or Damage: A partially blocked column frit or a void at the head of the column can distort the sample band, leading to a split peak.[5]

• Epimerization: Oxytetracycline can undergo reversible epimerization at the C4 position, particularly in mildly acidic conditions (pH 2-6).[1][6] This can result in the appearance of a shoulder or a split peak corresponding to the epimer.

Troubleshooting Guides

Guide 1: Addressing Peak Tailing

If you are experiencing peak tailing with Oxytetracycline-d3, follow these troubleshooting steps:

Step 1: Optimize the Mobile Phase

• Lower the pH: Adjust the mobile phase to a lower pH, typically between 2 and 3.[1] This helps to protonate the silanol groups on the column, minimizing their interaction with the basic oxytetracycline molecule. Phosphoric acid or formic acid are commonly used for this purpose.[2][7]

• Incorporate a Chelating Agent: To counteract the chelation effects of metal ions, add a chelating agent to your mobile phase.[1]

  • EDTA (Ethylenediaminetetraacetic acid): A concentration of 0.1-2 mM EDTA can be effective in sequestering metal ions.[1]

  • Oxalic Acid: This is another commonly used chelating agent in the mobile phase for tetracycline (B611298) analysis.[8][9]

• Use Mobile Phase Modifiers: Adding a competing base, such as triethylamine (B128534) (TEA), can help to mask the active silanol sites and improve peak shape.[1]

Step 2: Evaluate the HPLC Column

• Use an End-Capped Column: Modern, high-purity, end-capped C8 or C18 columns are recommended as they have fewer accessible silanol groups.[1]

• Consider a Bio-Inert or Metal-Free Column: To eliminate interactions with metal components, using a column with a metal-free surface treatment can significantly improve peak shape.[2]

• Column Washing: If you suspect metal contamination, wash the column with a solution containing EDTA to remove metal ions.[1]

Step 3: Check Injection Volume and Sample Concentration

• Reduce Sample Load: Try injecting a smaller volume or diluting your sample to see if the peak shape improves. This can help rule out sample overload as the cause of tailing.[1]

Guide 2: Resolving Peak Fronting and Splitting

For issues with peak fronting or splitting, consider the following:

Step 1: Match Sample Solvent to Mobile Phase

• Dissolve Sample in Mobile Phase: Whenever possible, dissolve your Oxytetracycline-d3 standard and samples in the initial mobile phase of your gradient or in a solvent that is weaker than the mobile phase.

Step 2: Inspect the HPLC Column and System

• Check for Blockages: A partially blocked column inlet frit is a common cause of peak distortion. Try backflushing the column to dislodge any particulates. If the problem persists, the frit may need to be replaced.[5]

• Look for Voids: A sudden shock or pressure change can cause a void to form at the head of the column. If a void is suspected, the column may need to be replaced.

• Use a Guard Column: A guard column can help protect the analytical column from contaminants and particulates in the sample, extending its life and preserving peak shape.[5]

Experimental Protocols

Protocol 1: HPLC Method for Oxytetracycline Analysis with Improved Peak Shape

This protocol is an example of an HPLC method designed to minimize peak tailing for oxytetracycline.

Parameter	Condition
HPLC System	Standard HPLC or UHPLC system with UV or MS detector
Column	Cogent Diamond Hydride™, 4μm, 100Å (or a similar modern, end-capped C18 column)[2]
Mobile Phase	50% Acetonitrile / 50% DI water / 0.1% Formic Acid[2]
Flow Rate	0.4 mL/minute[2]
Column Temperature	35 ± 1 °C[10]
Detection	UV at 270 nm or appropriate MS/MS transition[2][10]
Injection Volume	1-10 µL[2]
Sample Diluent	Mobile Phase or a weaker solvent

Protocol 2: Mobile Phase Preparation with a Chelating Agent

To prepare a mobile phase containing a chelating agent, follow this example:

• Mobile Phase A: 0.01 M Oxalic Acid in HPLC-grade water, pH adjusted to 3.0.[8][9]

• Mobile Phase B: Acetonitrile.

• The gradient elution will depend on the specific separation requirements.

Data Presentation

Table 1: Comparison of HPLC Columns for Oxytetracycline Analysis

Column Type	Peak Shape Observation	Plates (N)	Reference
Non-Coated Stainless Steel	Substandard peak shape, significant tailing	43	[2]
Metal-Free Coated Steel	Improved chromatographic performance, more symmetrical peak	304	[2]

Visualizations

Caption: Troubleshooting workflow for poor peak shape of Oxytetracycline-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. Improved Peak Shape of Tetracycline Using a Dursan Coated Steel HPLC Column - AppNote [mtc-usa.com]
• 3. obrnutafaza.hr [obrnutafaza.hr]
• 4. uhplcs.com [uhplcs.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. fda.gov [fda.gov]
• 7. veterinarypharmacon.com [veterinarypharmacon.com]
• 8. A rapid high performance liquid chromatographic (HPLC) assay for the determination of oxytetracycline in commercial pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of Tetracycline, Oxytetracycline, Sulfadiazine, Norfloxacin, and Enrofloxacin in Swine Manure Using a Coupled Method of On-Line Solid-Phase Extraction with the UHPLC–DAD - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Oxytetracycline-d3 Mass Spectrometry Analysis

Welcome to the technical support center for Oxytetracycline-d3 (OTC-d3) analysis using mass spectrometry. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address signal instability and other common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of signal instability for Oxytetracycline-d3 in LC-MS/MS analysis?

Signal instability for Oxytetracycline-d3 can stem from several factors, broadly categorized as instrument-related, method-dependent, or sample-induced.[1] Common issues include:

• Instrumental Problems: Contamination of the mass spectrometer source, issues with the nebulizer, or faulty autosampler performance can lead to fluctuating signals.[1]

• Method Instability: An unoptimized LC-MS/MS method can cause signal variability. For instance, excessively high source temperatures might promote the degradation of OTC-d3.[1] Inadequate chromatographic separation from matrix components is another major factor.

• Sample and Material Preparation: The complexity of sample preparation, quality of chemicals, and the condition of the LC column can significantly impact signal stability.[1]

• Chemical Properties of Oxytetracycline (B609801): OTC-d3, like its non-deuterated counterpart, is susceptible to epimerization, tautomerization, and chelation with metal ions, all of which can lead to multiple peaks or signal suppression.[2][3]

Q2: How does epimerization of Oxytetracycline-d3 affect its mass spectrometry signal?

Oxytetracycline and its deuterated analog can undergo reversible epimerization at C4, particularly in aqueous solutions at a pH between 2 and 6.[2][4] This process results in the formation of the 4-epi-oxytetracycline-d3 diastereomer. Since diastereomers have the same mass-to-charge ratio (m/z), they are indistinguishable by the mass spectrometer alone and will co-elute if not chromatographically separated.[2][5] This can lead to broadened or split peaks, affecting quantification and reproducibility. The collision-induced dissociation (CID) spectra of oxytetracycline and its 4-epimer can show different fragmentation patterns, which may be used for differentiation.[5][6]

Q3: What is the impact of metal ion chelation on Oxytetracycline-d3 analysis?

Tetracyclines, including oxytetracycline, are known to chelate with divalent and trivalent metal ions such as Ca²⁺, Mg²⁺, Zn²⁺, and Cu²⁺.[3][7][8] This chelation can occur during sample preparation or from contaminants in the LC-MS system. The formation of metal-OTC-d3 complexes can lead to:

• Signal Suppression: The complex may not ionize as efficiently as the free molecule.

• Signal Instability: The equilibrium between free and chelated forms can fluctuate.

• Altered Fragmentation: The presence of a metal ion can change the fragmentation pattern in the mass spectrometer.

• Decreased Solubility: Some metal-OTC complexes have lower solubility, which can lead to precipitation and loss of analyte.[3]

The addition of chelating agents like ethylenediaminetetraacetic acid (EDTA) to the sample or mobile phase can help mitigate these effects.[9]

Q4: Can in-source fragmentation or decay affect the Oxytetracycline-d3 signal?

Yes, in-source fragmentation (also known as in-source decay or source-induced dissociation) can impact the signal.[10][11][12] This occurs when the analyte fragments in the ion source before mass analysis. For oxytetracycline, common in-source fragments correspond to the loss of water (H₂O) and ammonia (B1221849) (NH₃).[13] While this can be used for structural confirmation, if not controlled, it can lead to a decrease in the intensity of the precursor ion and an increase in the intensity of fragment ions, causing signal instability and affecting quantification. Optimizing the cone voltage (or declustering potential) is crucial to control in-source fragmentation.[14]

Troubleshooting Guides

Issue 1: High Variability in Signal Intensity Between Injections

If you are observing significant fluctuations in the peak area of Oxytetracycline-d3 across multiple injections of the same sample, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for high signal variability.

Issue 2: Poor Peak Shape (Broadening, Tailing, or Splitting)

Poor peak shape can be indicative of several underlying issues. Use this guide to diagnose and resolve the problem.

Caption: Troubleshooting guide for poor peak shape.

Data and Protocols

Table 1: Typical LC-MS/MS Parameters for Oxytetracycline Analysis

This table provides a starting point for method development. Parameters should be optimized for your specific instrument and application.

Parameter	Typical Value/Condition	Rationale and Notes
LC Column	C18 Reversed-Phase (e.g., BEH C18, 50 x 2.1 mm, 1.7 µm)	Provides good retention and peak shape for tetracyclines.[15]
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate	Acidic modifier promotes protonation for positive ion mode ESI.[15] The addition of oxalic acid can also improve peak shape.[9]
Mobile Phase B	Methanol:Water (95:5, v/v) with 0.1% Formic Acid and 5 mM Ammonium Formate	Organic solvent for gradient elution.[15]
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column.[15]
Column Temperature	40 °C	Elevated temperature can improve peak shape and reduce viscosity.[15]
Ionization Mode	Positive Electrospray Ionization (ESI+)	Oxytetracycline readily forms [M+H]⁺ ions.[15]
Capillary Voltage	3.00 kV	Typical voltage for ESI.[15]
Cone Voltage	24 V	This should be optimized to maximize the precursor ion signal and minimize in-source fragmentation.[14][15]
Collision Energy	20 eV	Optimized for the fragmentation of the precursor ion into a specific product ion.[15]
SRM Transition	m/z 461.1 → 425.8	A common and sensitive transition for oxytetracycline.[15] For OTC-d3, the precursor mass will be shifted.

Experimental Protocol: Assessing Matrix Effects

Matrix effects, where co-eluting substances from the sample matrix suppress or enhance the ionization of the analyte, are a common cause of signal instability.[16][17] This protocol describes a post-extraction spike method to quantify matrix effects.[17]

Objective: To determine if the sample matrix is causing ion suppression or enhancement of the Oxytetracycline-d3 signal.

Materials:

• Blank matrix samples (e.g., plasma, urine) from at least six different sources.

• Oxytetracycline-d3 standard solution of known concentration.

• Neat solvent (matching the final composition of the extracted sample).

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the known amount of OTC-d3 standard into the neat solvent.

  • Set B (Post-Extraction Spike): Process the blank matrix samples through the entire extraction procedure. Before the final evaporation and reconstitution step (or at the final step), spike the extracted blank matrix with the same amount of OTC-d3 standard as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with the OTC-d3 standard before starting the extraction procedure. This set is used to determine recovery.

• Analyze all samples using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Mean peak area of Set B) / (Mean peak area of Set A)

• Interpret the results:

  • MF = 1: No significant matrix effect.

  • MF < 1: Ion suppression is occurring.

  • MF > 1: Ion enhancement is occurring.

A coefficient of variation of the matrix factor across the different sources of blank matrix of <15% is generally considered acceptable.[15]

Caption: Workflow for assessing matrix effects.

References

• 1. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]
• 2. fda.gov [fda.gov]
• 3. The interaction between oxytetracycline and divalent metal ions in aqueous and mixed solvent systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The effect of Cu(2+) chelation on the direct photolysis of oxytetracycline: A study assisted by spectroscopy analysis and DFT calculation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijbcp.com [ijbcp.com]
• 9. Determination of five tetracyclines and their epimers by LC-MS/MS based on a liquid-liquid extraction with low temperature partitioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. orbi.uliege.be [orbi.uliege.be]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 17. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC-MS/MS for Oxytetracycline-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) source parameters for Oxytetracycline-d3.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting ESI source parameters for Oxytetracycline-d3 analysis?

A1: For tetracycline-class compounds like Oxytetracycline (B609801), positive electrospray ionization (ESI+) is generally the preferred mode.[1] Typical starting parameters are often derived from methods developed for the non-deuterated form. Based on published methods, good starting points include:

• Capillary Voltage: 3.0 - 3.5 kV[2][3]

• Source Temperature: 120°C[2]

• Desolvation Temperature: 350 - 400°C[2][3]

• Nebulizer Gas Flow: 45 psig[3]

• Desolvation/Sheath Gas Flow: 10 - 11 L/min[3]

It is crucial to optimize these parameters for your specific instrument and experimental conditions.

Q2: What are the expected MRM transitions for Oxytetracycline-d3?

A2: To determine the Multiple Reaction Monitoring (MRM) transitions for Oxytetracycline-d3, you would typically add 3 Daltons to the precursor ion mass of oxytetracycline. The fragmentation pattern is generally assumed to be similar to the unlabeled compound. For oxytetracycline, a common transition is 461.1 → 425.8. Therefore, for Oxytetracycline-d3, the expected precursor ion would be around m/z 464.1. The product ions would need to be confirmed by infusing an Oxytetracycline-d3 standard.

Q3: Why is my Oxytetracycline-d3 signal intensity low?

A3: Low signal intensity for a deuterated internal standard can be caused by several factors:

• Suboptimal Source Parameters: The ionization source parameters may not be optimized for Oxytetracycline-d3.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of your standard.[4]

• Isotopic Instability (H/D Exchange): Deuterium (B1214612) atoms can sometimes exchange with hydrogen atoms from the solvent or matrix, especially if they are in chemically labile positions.[4]

• Incorrect Concentration: The concentration of the internal standard may be too low.[5]

• Degradation: The standard may have degraded during storage.[5]

Q4: My deuterated standard elutes slightly earlier than the analyte. Is this a problem?

A4: This is a known phenomenon called the "isotope effect," where deuterated compounds can elute slightly earlier in reverse-phase chromatography.[5] If the shift is small and consistent, it may not be an issue. However, for the most accurate correction of matrix effects, complete co-elution is ideal. If the separation is significant, it could lead to differential matrix effects where the analyte and standard experience different degrees of ion suppression or enhancement.

Q5: How can I check for deuterium exchange in Oxytetracycline-d3?

A5: To check for deuterium exchange, you can incubate the Oxytetracycline-d3 standard in a blank matrix under the same conditions as your sample preparation. Analyze the sample over time by LC-MS/MS, monitoring for any increase in the signal of the unlabeled oxytetracycline. A significant increase would indicate that deuterium exchange is occurring.[5] It's advisable to use standards where deuterium atoms are placed on stable, non-exchangeable positions like aromatic rings.[4]

Troubleshooting Guides

Issue 1: Poor Signal Stability or High Baseline Noise

• Question: Why is the signal for Oxytetracycline-d3 unstable or the baseline noisy?

• Answer: This can be due to several factors. Check for leaks in the LC system. Ensure that the mobile phases are properly degassed to prevent air bubbles in the pump.[6] Contamination of the ion source can also lead to signal instability.[7] If using volatile buffers like ammonium (B1175870) formate, ensure they are well-dissolved and the mobile phase is fresh.[7]

Issue 2: Inaccurate Quantification Results

• Question: My quantification results are inconsistent and inaccurate. What could be the cause?

• Answer: Inaccurate quantification when using a deuterated internal standard can stem from several issues:

  • Differential Matrix Effects: Even with co-elution, the analyte and internal standard might experience different levels of ion suppression or enhancement.

  • Isotopic Impurity: The deuterated standard may contain a small amount of the unlabeled analyte, leading to a high bias, especially at low concentrations.

  • Deuterium Exchange: As mentioned in the FAQs, the loss of deuterium can lead to inaccurate results.[4]

  • Non-linear Response: The detector response may not be linear across the entire concentration range.

Data Presentation

Table 1: Typical Optimized LC-MS/MS Source Parameters for Oxytetracycline Analysis

Parameter	Value	Reference
Ionization Mode	ESI Positive	[2]
Capillary Voltage	3.0 kV	[2]
Source Temperature	120°C	[2]
Desolvation Temperature	400°C	[2]
Cone Gas Flow	100 L/h	[2]
Desolvation Gas Flow	650 L/h	[2]
Collision Gas	Argon	[2]

Note: These are example parameters from a published method for oxytetracycline and should be used as a starting point for optimization of Oxytetracycline-d3 on your specific instrument.

Experimental Protocols

Protocol for Optimizing ESI Source Parameters for Oxytetracycline-d3

This protocol describes a systematic approach to optimize the key ESI source parameters to maximize the signal intensity for Oxytetracycline-d3.

1. Preparation of Tuning Solution:

• Prepare a stock solution of Oxytetracycline-d3 in methanol (B129727) at a concentration of 1 mg/mL.
• Dilute the stock solution to a working concentration of approximately 1 µg/mL in a solvent mixture that mimics the initial mobile phase conditions of your LC method (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

2. Infusion and Initial Parameter Setup:

• Infuse the tuning solution directly into the mass spectrometer using a syringe pump at a stable flow rate (e.g., 10-20 µL/min).[8]
• Set the mass spectrometer to monitor the expected precursor ion for Oxytetracycline-d3 (e.g., m/z 464.1) in positive ion mode.
• Begin with the typical starting parameters listed in Table 1.

3. Systematic Optimization of Parameters:

• Capillary Voltage: While monitoring the signal intensity, vary the capillary voltage in increments of 0.1 kV (e.g., from 2.5 kV to 4.5 kV). Record the voltage that provides the highest and most stable signal.
• Source and Desolvation Temperatures: Sequentially adjust the source and desolvation temperatures in increments of 10-20°C. Allow the system to stabilize at each temperature before recording the signal intensity.
• Nebulizer and Desolvation Gas Flows: Optimize the nebulizer and desolvation gas flows by incrementally increasing or decreasing the flow rates. Aim for a stable spray and maximal signal intensity.
• Compound-Dependent Parameters: Once the source parameters are optimized, optimize the collision energy (CE) and other compound-dependent parameters to achieve the desired fragmentation for your MRM transitions.

4. Evaluation and Finalization:

• Review the data to identify the combination of parameters that yields the highest, most stable, and most reproducible signal for Oxytetracycline-d3.
• It is advisable to operate on a parameter plateau, where small variations in a setting do not cause a large change in the instrument response, to ensure method robustness.[9]

Visualizations

Caption: Workflow for optimizing LC-MS/MS source parameters.

Caption: Troubleshooting logic for inaccurate quantification.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC-MS/MS Method Development and Validation to Determine Three Tetracyclines and Their Epimers in Shrimp Samples – Oriental Journal of Chemistry [orientjchem.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 8. rsc.org [rsc.org]
• 9. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Overcoming Matrix Effects with Oxytetracycline-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Oxytetracycline-d3 as an internal standard to overcome matrix effects in complex samples during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my analysis?

A1: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of a target analyte by co-eluting, undetected components in the sample matrix.[1][2] This can lead to inaccurate and unreliable quantification of the analyte.[2] In complex matrices such as plasma, tissue, or food products, endogenous components like phospholipids, proteins, and salts are common causes of matrix effects.[2][3]

Q2: Why is an isotopically labeled internal standard like Oxytetracycline-d3 recommended?

A2: A stable isotope-labeled (SIL) internal standard, such as Oxytetracycline-d3, is considered the gold standard for mitigating matrix effects.[1][4] Because it is structurally and chemically almost identical to the analyte (Oxytetracycline), it co-elutes and experiences similar matrix effects. By calculating the analyte-to-internal standard peak area ratio, the variability introduced by matrix effects can be effectively compensated for, leading to more accurate and precise results.[5]

Q3: Can I still get inaccurate results even when using Oxytetracycline-d3?

A3: Yes, while Oxytetracycline-d3 is highly effective, inaccuracies can still occur. Potential issues include:

• Isotopic Impurity: The internal standard may contain a small amount of the unlabeled analyte, which can lead to artificially high measurements, especially at low concentrations.

• Chromatographic Separation: In some cases, the deuterated internal standard may have a slightly different retention time than the native analyte (a phenomenon known as the deuterium (B1214612) isotope effect), leading to differential matrix effects.

• Extraction Inefficiency: If the extraction recovery of the analyte and the internal standard are significantly different, it can introduce bias.

• Stability Issues: Deuterium exchange with hydrogen in certain solvents can affect the accuracy of the internal standard.

Q4: What are the common sample preparation techniques to minimize matrix effects for tetracyclines?

A4: Effective sample preparation is crucial for reducing matrix interferences.[3] Common techniques for tetracyclines like oxytetracycline (B609801) in complex samples include:

• Solid-Phase Extraction (SPE): A highly selective method for purifying and concentrating tetracyclines from various matrices.[6]

• Liquid-Liquid Extraction (LLE): Can be optimized by adjusting the pH and using appropriate organic solvents to selectively extract the analyte.[3]

• Protein Precipitation (PPT): A simple and fast method, but often less clean than SPE or LLE.[3]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined approach often used for multi-residue analysis in food samples.[6]

Troubleshooting Guides

Issue 1: High Variability in Oxytetracycline-d3 Response

If you observe inconsistent peak areas for your Oxytetracycline-d3 internal standard across different samples, it can compromise the reliability of your results.

Troubleshooting Workflow for High Variability in IS Response

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. waters.com [waters.com]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Oxytetracycline Quantification

This guide provides a detailed comparison of analytical methods for the quantification of Oxytetracycline, with a focus on the validation of a method utilizing Oxytetracycline-d3 as an internal standard. It is intended for researchers, scientists, and drug development professionals involved in the analysis of pharmaceuticals. The guide objectively compares the performance of a Liquid Chromatography-Mass Spectrometry (LC-MS) method using an isotopic internal standard against alternative techniques, supported by experimental data and detailed protocols.

Introduction to Analytical Method Validation

Analytical method validation is a critical process in pharmaceutical analysis, ensuring that a chosen method is suitable for its intended purpose.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines that outline the essential parameters for validation.[1][2] These parameters include specificity, accuracy, precision, linearity, range, detection limit, quantitation limit, and robustness.[1] The goal is to demonstrate that the analytical procedure will consistently produce reliable and accurate results.[1]

High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the analysis of Oxytetracycline.[3][4] The use of a deuterated internal standard, such as Oxytetracycline-d3, in conjunction with mass spectrometry detection (LC-MS), is a sophisticated approach designed to enhance the accuracy and precision of the quantification.

Comparison of Analytical Methods for Oxytetracycline

This guide compares three distinct analytical methods for the quantification of Oxytetracycline:

• Method A: LC-MS with Oxytetracycline-d3 Internal Standard

• Method B: HPLC with Ultraviolet (UV) Detection

• Method C: UV-Visible Spectrophotometry

The performance of each method across key validation parameters is summarized in the tables below.

Table 1: Comparison of Method Performance Characteristics

Validation Parameter	Method A: LC-MS with Oxytetracycline-d3	Method B: HPLC-UV	Method C: UV-Visible Spectrophotometry
Specificity	High (Mass-to-charge ratio detection)	Moderate (Retention time based)	Low (Absorbance at a specific wavelength)
Linearity (r²)	> 0.999	> 0.995	> 0.990
Range	0.1 - 100 ng/mL	1 - 50 µg/mL	5 - 50 µg/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%	90 - 110%
Precision (%RSD)	< 5%	< 10%	< 15%
Limit of Detection (LOD)	0.05 ng/mL	0.5 µg/mL	2 µg/mL
Limit of Quantitation (LOQ)	0.1 ng/mL	1 µg/mL	5 µg/mL
Robustness	High	Moderate	Low

Table 2: Summary of Typical Experimental Conditions

Parameter	Method A: LC-MS with Oxytetracycline-d3	Method B: HPLC-UV	Method C: UV-Visible Spectrophotometry
Instrumentation	Liquid Chromatograph-Mass Spectrometer	High-Performance Liquid Chromatograph with UV Detector	UV-Visible Spectrophotometer
Internal Standard	Oxytetracycline-d3	Not typically used	Not applicable
Column	C18 (e.g., 2.1 x 50 mm, 1.8 µm)	C18 (e.g., 4.6 x 150 mm, 5 µm)	Not applicable
Mobile Phase	Gradient of acetonitrile (B52724) and 0.1% formic acid in water	Isocratic mixture of acetonitrile, methanol, and an acidic buffer[5]	0.1 M HCl
Detection	ESI+ MRM (m/z transitions for OTC and OTC-d3)	UV at 355 nm	UV at 354 nm
Sample Preparation	Protein precipitation or solid-phase extraction	Dilution and filtration	Dilution

Experimental Protocols

Method A: LC-MS with Oxytetracycline-d3 Internal Standard

• Standard and Sample Preparation:

  • Prepare a stock solution of Oxytetracycline and Oxytetracycline-d3 in methanol.

  • Create a series of calibration standards by spiking blank matrix with varying concentrations of Oxytetracycline and a fixed concentration of Oxytetracycline-d3.

  • Prepare quality control (QC) samples at low, medium, and high concentrations.

  • For unknown samples, add the internal standard solution.

  • Perform protein precipitation by adding acetonitrile, vortex, and centrifuge.

  • Transfer the supernatant for analysis.

• LC-MS Analysis:

  • Inject the prepared samples onto the LC-MS system.

  • Separate the analytes using a C18 column with a gradient elution.

  • Detect the parent and daughter ions for both Oxytetracycline and Oxytetracycline-d3 using Multiple Reaction Monitoring (MRM) in positive electrospray ionization mode.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration.

  • Determine the concentration of unknown samples from the calibration curve.

Method B: HPLC with UV Detection

• Standard and Sample Preparation:

  • Prepare a stock solution of Oxytetracycline in a suitable solvent (e.g., methanol).

  • Prepare a series of calibration standards by diluting the stock solution.

  • Dilute and filter the unknown samples.

• HPLC Analysis:

  • Inject the prepared samples onto the HPLC system.

  • Perform isocratic separation on a C18 column using a mobile phase of acetonitrile, methanol, and a buffer.[5]

  • Detect the analyte using a UV detector at 355 nm.

• Data Analysis:

  • Measure the peak area of the Oxytetracycline peak.

  • Construct a calibration curve by plotting the peak area against the concentration.

  • Determine the concentration of unknown samples from the calibration curve.

Method C: UV-Visible Spectrophotometry

• Standard and Sample Preparation:

  • Prepare a stock solution of Oxytetracycline in 0.1 M HCl.

  • Create a series of calibration standards by diluting the stock solution.

  • Dilute the unknown samples with 0.1 M HCl.

• Spectrophotometric Analysis:

  • Measure the absorbance of the standards and samples at 354 nm using a UV-Visible spectrophotometer, with 0.1 M HCl as the blank.

• Data Analysis:

  • Construct a calibration curve by plotting absorbance against concentration.

  • Determine the concentration of unknown samples from the calibration curve.

Visualizing the Validation Process

The following diagrams illustrate the workflow of the analytical method validation and the relationship between the key validation parameters.

Caption: Workflow for Analytical Method Development and Validation.

Caption: Interrelationship of Key Analytical Method Validation Parameters.

References

• 1. Analytical Method Validation: Mastering FDA Guidelines [validationtechservices.com]
• 2. EMA Guideline on bioanalytical Method Validation adopted - ECA Academy [gmp-compliance.org]
• 3. repositorio.unesp.br [repositorio.unesp.br]
• 4. dacemirror.sci-hub.cat [dacemirror.sci-hub.cat]
• 5. veterinarypharmacon.com [veterinarypharmacon.com]

Performance of Oxytetracycline-d3 in Diverse Analytical Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the performance characteristics of Oxytetracycline-d3 as an internal standard for the quantitative analysis of oxytetracycline (B609801) in various biological and environmental matrices. Through a detailed examination of experimental data and methodologies, this document aims to offer an objective comparison with alternative internal standards, enabling researchers to make informed decisions for their analytical needs.

Introduction to Oxytetracycline Analysis and the Role of Internal Standards

Oxytetracycline is a broad-spectrum antibiotic widely used in veterinary medicine.[1][2] Its presence in food products of animal origin, such as milk, honey, and meat, is strictly regulated to prevent the development of antibiotic resistance and potential allergic reactions in consumers. Accurate and reliable quantification of oxytetracycline residues is therefore crucial for food safety and regulatory compliance.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the analysis of antibiotic residues due to its high sensitivity and selectivity.[2] However, the complexity of biological and environmental matrices can introduce significant variability into the analytical process, a phenomenon known as the matrix effect. Internal standards are essential for mitigating these effects by compensating for variations in sample preparation, injection volume, and instrument response.

An ideal internal standard should mimic the physicochemical properties of the analyte, co-eluting and experiencing similar ionization suppression or enhancement. Isotopically labeled internal standards, such as Oxytetracycline-d3, are considered the gold standard as they share almost identical chemical and physical properties with the unlabeled analyte.[3] An alternative is the use of structural analog internal standards, such as demeclocycline (B601452), which is structurally similar to oxytetracycline.[1][2][4]

Comparative Performance of Internal Standards

While direct comparative studies on the performance of Oxytetracycline-d3 against other internal standards across various matrices are limited in the readily available scientific literature, an objective assessment can be made by examining the validation data from studies employing different internal standards.

Performance Data of Demeclocycline as an Internal Standard

Demeclocycline has been widely used as an internal standard for the quantification of oxytetracycline in a variety of matrices. The following tables summarize its performance characteristics as reported in several validation studies.

Table 1: Performance Characteristics of Demeclocycline in Bovine Milk

Parameter	Result	Reference
Recovery	90.4% - 101.2%	[5]
Precision (RSD)	3.3% - 10%	[5]
Linearity (r²)	> 0.99	[6]
Limit of Detection (LOD)	5 - 20 µg/L	[5]
Limit of Quantification (LOQ)	Not Reported	[5]

Table 2: Performance Characteristics of Demeclocycline in Animal Tissues (Bull Plasma, Seminal Plasma, and Urine)

Matrix	Recovery	Precision (CV%)	Linearity (R²)
Plasma	84%	< 10%	> 0.99
Seminal Plasma	87%	< 10%	> 0.99
Urine	99%	< 10%	> 0.99
Data sourced from a study by Abbiati et al. (2022)[1][2]

Table 3: Performance Characteristics of Demeclocycline in Honey

Parameter	Result	Reference
Recovery	65% - 104%	[7]
Precision (CV)	< 17%	[7]
Linearity (r²)	Not Reported	[7]
Limit of Detection (LOD)	Not Reported	[7]
Limit of Quantification (LOQ)	Low ppb levels	[7]

Performance Data of Oxytetracycline-d3 as an Internal Standard

Specific performance data for Oxytetracycline-d3 is less frequently reported in comprehensive validation tables within the reviewed literature. However, the use of stable isotopically labeled standards is widely acknowledged to provide superior accuracy and precision by effectively compensating for matrix effects and procedural losses due to the near-identical chemical and physical properties to the analyte.[3][8][9] The primary advantage lies in the co-elution of the labeled standard with the native analyte, ensuring they are subjected to the same ionization conditions in the mass spectrometer.[8]

Experimental Methodologies

The following sections detail generalized experimental protocols for the analysis of oxytetracycline in different matrices. The use of an appropriate internal standard, such as Oxytetracycline-d3, is critical at the beginning of the sample preparation process to ensure accurate quantification.

General Experimental Workflow

The analysis of oxytetracycline residues in complex matrices typically involves sample extraction, clean-up, and instrumental analysis by LC-MS/MS.

Caption: A typical experimental workflow for the analysis of oxytetracycline using an internal standard.

Detailed Experimental Protocols

1. Analysis in Bovine Milk

• Sample Preparation:

  • To 5 g of a thawed milk sample, add 2 mL of 20% trichloroacetic acid.[6]

  • Spike with an appropriate amount of Oxytetracycline-d3 internal standard solution.

  • Mix and shake with 15 mL of McIlvaine buffer.[6]

  • Centrifuge the sample and filter the supernatant.[6]

• Solid Phase Extraction (SPE) Clean-up:

  • Condition an Oasis HLB SPE cartridge with methanol (B129727) followed by water.[5]

  • Load the filtered supernatant onto the SPE cartridge.

  • Wash the cartridge with water.

  • Elute the analytes with a suitable solvent such as methanol or acetonitrile.[5]

• LC-MS/MS Analysis:

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

  • Inject the sample into the LC-MS/MS system.

  • Chromatographic separation is typically achieved on a C18 reversed-phase column.[5]

  • The mass spectrometer is operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM) to detect specific transitions for oxytetracycline and Oxytetracycline-d3.

2. Analysis in Animal Tissues (e.g., Muscle, Liver)

• Sample Preparation:

  • Homogenize a known amount of tissue (e.g., 2 g).

  • Spike with Oxytetracycline-d3 internal standard.

  • Extract the sample with an acidic buffer (e.g., succinic acid or McIlvaine buffer).[10]

  • Centrifuge to separate the solid and liquid phases.

• SPE Clean-up:

  • The supernatant is subjected to SPE clean-up, often using a polymeric reversed-phase cartridge like Oasis HLB.[11]

  • The washing and elution steps are similar to those for milk analysis.

• LC-MS/MS Analysis:

  • The final extract is analyzed by LC-MS/MS as described for milk samples.

3. Analysis in Honey

• Sample Preparation:

  • Dissolve a known amount of honey (e.g., 2 g) in water or a suitable buffer (e.g., McIlvaine buffer with EDTA).[7]

  • Spike with Oxytetracycline-d3 internal standard.

  • Centrifuge the sample to remove solid particles.[7]

• SPE Clean-up:

  • The supernatant is passed through an SPE cartridge (e.g., Oasis HLB) for clean-up.[1][4]

• LC-MS/MS Analysis:

  • The eluate from the SPE cartridge is concentrated and analyzed by LC-MS/MS.

Signaling Pathways and Logical Relationships

The choice of internal standard is a critical decision in the analytical workflow that directly impacts the accuracy and reliability of the final results. The following diagram illustrates the logical relationship between the choice of internal standard and the mitigation of analytical variability.

Caption: The role of internal standards in achieving accurate quantification.

Conclusion

The selection of an appropriate internal standard is paramount for the accurate and precise quantification of oxytetracycline in diverse and complex matrices. While demeclocycline has been demonstrated to be a suitable internal standard in several applications, the use of a stable isotopically labeled internal standard such as Oxytetracycline-d3 is theoretically superior for compensating for matrix effects and other sources of analytical variability. The near-identical physicochemical properties of Oxytetracycline-d3 to the native analyte ensure that it behaves similarly throughout the entire analytical process, from extraction to detection.

Although comprehensive, direct comparative studies are not abundant in the current literature, the fundamental principles of analytical chemistry and the available data strongly support the use of Oxytetracycline-d3 for achieving the highest level of accuracy and reliability in oxytetracycline residue analysis. Researchers and drug development professionals are encouraged to consider the use of isotopically labeled internal standards to enhance the robustness and validity of their analytical methods. Further studies directly comparing the performance of Oxytetracycline-d3 with other internal standards across a range of matrices would be a valuable contribution to the field.

References

• 1. Analysis of tetracyclines in honey by high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Determination of Oxytetracycline and 4-Epi-Oxytetracycline Residues in Feathers and Edible Tissues of Broiler Chickens Using Liquid Chromatography Coupled with Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of tetracycline antibiotics in cow's milk by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Multiclass determination and confirmation of antibiotic residues in honey using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

The Analytical Edge: A Comparative Guide to Internal Standards in Oxytetracycline Quantification

In the precise world of analytical chemistry, the quantification of antibiotic residues like Oxytetracycline (B609801) (OTC) demands robust and reliable methods. For researchers, scientists, and drug development professionals, the choice of an internal standard (IS) is a critical decision that directly impacts the accuracy and reproducibility of results. This guide provides a comprehensive comparison of linearity and recovery performance for Oxytetracycline analysis, focusing on the use of a deuterated internal standard, Oxytetracycline-d3, versus a common alternative, Demeclocycline, and methods without an internal standard.

Performance Benchmarks: Linearity and Recovery

The following tables summarize the performance of analytical methods for Oxytetracycline quantification based on the type of internal standard used. The data is compiled from various validation studies.

Table 1: Linearity of Oxytetracycline Quantification

Internal Standard	Linearity Range	Correlation Coefficient (r²)
Oxytetracycline-d3 (or similar deuterated IS)	Typically wide, e.g., 0.02 - 10 µg/mL	> 0.99
Demeclocycline	0.02 - 1000 µg/mL[1]	≥ 0.99[1]
No Internal Standard	50 - 400 ppb[2]	> 0.995[2]
No Internal Standard	5 - 25 µg/mL[3]	> 0.99[3]
No Internal Standard	0.1 - 8 ppm	0.997[4]

Table 2: Recovery Rates for Oxytetracycline Quantification

Internal Standard	Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Oxytetracycline-d3 (or similar deuterated IS)	Various Biological Matrices	Expected to be high and consistent	Expected to be low
Demeclocycline	Bull Plasma	82[1]	< 10[1]
Demeclocycline	Bull Seminal Plasma	85[1]	< 10[1]
Demeclocycline	Bull Urine	94[1]	< 10[1]
No Internal Standard	Shrimp	74.8 - 83.1[2]	1.6 - 2.5[2]
No Internal Standard	Tilapia	74.8 - 83.1[2]	1.6 - 4.4[2]
No Internal Standard	Catfish	74.8 - 83.1[2]	0 - 4.6[2]
No Internal Standard	Salmon	74.8 - 83.1[2]	1.3 - 8.3[2]
No Internal Standard	Lobster	57.5[2]	0.01 - 0.03[2]
No Internal Standard	Zaosheng Cattle Meat	76.10 - 95.22	< 10

The use of an isotopically labeled internal standard like Oxytetracycline-d3 is highly advantageous as it co-elutes with the analyte and behaves identically during sample preparation and ionization, thus providing the most accurate correction for matrix effects and procedural losses. While specific data for Oxytetracycline-d3 was not abundant in the reviewed literature, the principle of using a deuterated internal standard is well-established for enhancing method robustness. Demeclocycline, being structurally similar to Oxytetracycline, also serves as an effective internal standard, demonstrating good linearity and recovery in various matrices.[1] Methods without an internal standard can also achieve acceptable linearity and recovery, but are more susceptible to variations in sample matrix and extraction efficiency, as seen in the wider range of recovery percentages.[2]

Experimental Protocols

A detailed methodology is crucial for reproducible results. The following are generalized protocols for linearity and recovery studies based on common practices in the field.

Linearity Study Protocol

• Preparation of Stock Solutions: Prepare a primary stock solution of Oxytetracycline and the chosen internal standard (e.g., Oxytetracycline-d3 or Demeclocycline) in a suitable solvent such as methanol.

• Preparation of Calibration Standards: Create a series of calibration standards by serially diluting the Oxytetracycline stock solution with a blank matrix (a sample of the same type to be analyzed, but free of the analyte). The concentration range should cover the expected levels of the analyte in the samples.[1][2]

• Addition of Internal Standard: Spike each calibration standard and the quality control (QC) samples with a constant concentration of the internal standard.

• Sample Preparation: Perform the sample extraction and clean-up procedure. A common method involves protein precipitation with an acid like trichloroacetic acid, followed by solid-phase extraction (SPE).[1][2]

• LC-MS/MS Analysis: Analyze the prepared samples using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect specific transitions for Oxytetracycline and the internal standard.[1]

• Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of Oxytetracycline to the peak area of the internal standard against the concentration of Oxytetracycline. The linearity is assessed by the correlation coefficient (r²) of the calibration curve, which should ideally be ≥ 0.99.[1]

Recovery Study Protocol

• Spiking of Samples: Spike blank matrix samples at three different concentration levels (low, medium, and high) with a known amount of Oxytetracycline.

• Addition of Internal Standard: Add the internal standard to the spiked samples and a set of post-extraction spiked samples.

• Sample Preparation: Process the pre-extraction spiked samples through the entire extraction and clean-up procedure.

• Post-Extraction Spike: To a set of extracted blank matrix samples, add the same amount of Oxytetracycline and internal standard as in the pre-extraction spiked samples. This represents 100% recovery.

• LC-MS/MS Analysis: Analyze both the pre-extraction and post-extraction spiked samples.

• Calculation of Recovery: The recovery is calculated by comparing the analyte response in the pre-extraction spiked samples to that in the post-extraction spiked samples using the following formula: Recovery (%) = (Peak Area Ratio of Pre-extraction Spike / Peak Area Ratio of Post-extraction Spike) x 100 The precision of the recovery is evaluated by the relative standard deviation (RSD) of replicate measurements.

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for a linearity and recovery study in Oxytetracycline analysis.

Caption: Workflow for Linearity and Recovery Studies.

References

• 1. Validation of a single liquid chromatography‐tandem mass spectrometry approach for oxytetracycline determination in bull plasma, seminal plasma and urine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. Convenient estimation of oxytetracycline and polymyxin B by a novel high-performance liquid chromatography method: development and validation [explorationpub.com]
• 4. fda.gov [fda.gov]

Comparative Stability Analysis: Oxytetracycline-d3 vs. Unlabeled Oxytetracycline

A guide for researchers, scientists, and drug development professionals.

Data Summary

The stability of Oxytetracycline (B609801) is influenced by several factors, including temperature, pH, light, and the presence of other substances.[1][2][3][4] The following table summarizes quantitative data on the degradation of unlabeled Oxytetracycline under various conditions, which can be considered representative for Oxytetracycline-d3.

Parameter	Condition	Result	Reference
Half-life	25 °C in manure (80% moisture)	8.1 days	[5][6]
25 °C in manure-amended soil (5% ratio)	33 days	[5][6]
25 °C in non-amended soil (20% moisture)	56 days	[5][6]
35 °C	3 days
60 °C in distilled water	2.7 hours	[5]
Degradation	25 °C in methanol (B129727) solution (100 mg/L) after 36 days	87.4% degradation	[7]
40 °C with light in various infusion solutions after 24h	Significant decrease in concentration	[3][4][8]
5 °C with light in various infusion solutions after 24h	1.9% - 13.6% decrease in concentration	[3]
Hydrolysis	25 °C, pH 6.91 after 6 days	72.7% hydrolyzed	[2]
25 °C, pH 3.09 after 6 days	10.5% hydrolyzed	[2]
25 °C, pH 10.54 after 6 days	42.5% hydrolyzed	[2]

Experimental Protocols

The stability of Oxytetracycline is typically assessed through forced degradation studies and stability testing under controlled conditions. The following are generalized experimental protocols based on published studies.

Forced Degradation Study

A forced degradation study is conducted to identify potential degradation products and pathways. This involves subjecting the analyte to stress conditions more severe than accelerated stability testing.

• Acid and Base Hydrolysis:

  • Prepare a stock solution of Oxytetracycline.

  • For acid degradation, treat the stock solution with 0.1 N HCl and heat at a specified temperature (e.g., 60°C) for a set duration (e.g., 60 minutes).[9]

  • For base degradation, treat the stock solution with 0.01 N NaOH and incubate at a specified temperature (e.g., 25°C) for a set duration (e.g., 90 minutes).[9]

  • Neutralize the solutions after the incubation period.

  • Analyze the samples by a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC).

• Oxidative Degradation:

  • Treat the stock solution with a solution of hydrogen peroxide (e.g., 3% H₂O₂) and incubate at a specified temperature (e.g., 25°C) for a set duration (e.g., 90 minutes).[9]

  • Analyze the samples by HPLC.

• Thermal Degradation:

  • Expose a solution of Oxytetracycline to elevated temperatures (e.g., 60°C) for a specified duration (e.g., 60 minutes).[9]

  • Analyze the samples by HPLC.

• Photostability:

  • Expose a solution of Oxytetracycline to a controlled light source (e.g., UV light) for a defined period.

  • Analyze the samples by HPLC.

Stability in Different Media

The stability of Oxytetracycline can also be evaluated in various solutions to simulate real-world conditions.

• Prepare solutions of Oxytetracycline in different media (e.g., dextrose 5%, sodium chloride 0.9%, Ringer's solution).[3][4][8]

• Store the solutions under different temperature (e.g., 5°C and 40°C) and light conditions (with and without light protection) for a specified period (e.g., 24 hours).[3][4][8]

• Determine the concentration of Oxytetracycline at different time points using an HPLC method.[3][4][8]

Visualizations

The following diagrams illustrate the degradation pathways of Oxytetracycline and a typical experimental workflow for stability testing.

Caption: Major non-biodegradation pathways of Oxytetracycline.[1][10]

Caption: General experimental workflow for Oxytetracycline stability testing.

References

• 1. researchgate.net [researchgate.net]
• 2. ars.usda.gov [ars.usda.gov]
• 3. Stability of Oxytetracycline in Different Types of Solutions and Stored at Different Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ars.usda.gov [ars.usda.gov]
• 6. Laboratory study of oxytetracycline degradation kinetics in animal manure and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Stability of Oxytetracycline in Different Types of Solutions and Stored at Different Temperatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. degradation-kinetics-and-mechanism-of-oxytetracycline-by-hydroxyl-radical-based-advanced-oxidation-processes - Ask this paper | Bohrium [bohrium.com]